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Core Science & Biosynthesis

Foundational

Harnessing 4,9-Dioxa-1-azaspiro[5.6]dodecane in Modern Drug Discovery: Physicochemical Profiling, Safety, and Synthetic Integration

Executive Summary: The "Escape from Flatland" The transition from planar, sp2-hybridized aromatic rings to sp3-rich, conformationally restricted scaffolds is a defining strategy in contemporary medicinal chemistry ()[1]....

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary: The "Escape from Flatland"

The transition from planar, sp2-hybridized aromatic rings to sp3-rich, conformationally restricted scaffolds is a defining strategy in contemporary medicinal chemistry ()[1]. This structural paradigm shift improves physicochemical properties—notably aqueous solubility and metabolic stability—while mitigating off-target toxicities such as hERG channel inhibition ()[2]. Among these privileged three-dimensional scaffolds, spirocyclic amines serve as highly effective bioisosteres for traditional morpholines, piperidines, and piperazines ()[3].

This technical guide provides an in-depth evaluation of 4,9-Dioxa-1-azaspiro[5.6]dodecane , detailing its physicochemical identity, safety protocols, and field-validated synthetic workflows for its integration into active pharmaceutical ingredients (APIs).

Physicochemical Profiling & Compound Identity

As a highly specialized building block, 4,9-Dioxa-1-azaspiro[5.6]dodecane offers a unique balance of steric bulk and polarity. The dual oxygen atoms in the spirocyclic system act as potent hydrogen bond acceptors, significantly lowering the lipophilicity (LogP) compared to purely carbocyclic analogs, thereby enhancing bioavailability.

Table 1: Quantitative Chemical Identity & Properties

PropertyValue
Chemical Name 4,9-Dioxa-1-azaspiro[5.6]dodecane
CAS Registry Number 1850073-37-8[4]
Molecular Formula C9H17NO2[4]
Molecular Weight 171.24 g/mol [4]
Purity Standard ≥95% (HPLC/NMR)[5]
Structural Features sp3-hybridized spiro center; nucleophilic secondary amine

Safety Data Sheet (SDS) & Handling Protocols

Handling spirocyclic secondary amines requires strict adherence to safety protocols due to their potential to act as skin sensitizers and respiratory irritants (). The following safety framework is extrapolated from structurally analogous dioxa-azaspiroalkanes to ensure laboratory safety.

Table 2: Hazard Identification & Mitigation Strategy

GHS ClassificationHazard StatementsPrecautionary Protocols
Skin Irritation (Category 2) H315: Causes skin irritationP280: Wear protective nitrile gloves (min 0.11mm thickness) and lab coat.
Eye Irritation (Category 2A) H319: Causes serious eye irritationP305+P351+P338: IF IN EYES, rinse cautiously with water for several minutes.
STOT SE (Category 3) H335: May cause respiratory irritationP261: Avoid breathing dust/fumes. Handle exclusively in a certified fume hood.

Causality in Safety: The secondary amine moiety is inherently nucleophilic and can react with biological electrophiles in the skin or respiratory tract, leading to sensitization. Furthermore, the vapor pressure of low-molecular-weight amines necessitates local exhaust ventilation to prevent acute inhalation exposure.

Mechanistic Applications: The Bioisosteric Advantage

Replacing a flat morpholine or piperazine ring with the 4,9-Dioxa-1-azaspiro[5.6]dodecane core introduces a distinct spatial vector for the nitrogen atom, fundamentally altering the molecule's interaction with biological targets.

  • Vectorial Trajectory & Entropic Optimization: The spiro[5.6] system forces the attached substituents into a rigid, non-planar orientation. This pre-organization reduces the entropic penalty upon binding to a target protein's active site, often leading to increased binding affinity[1].

  • Solubility Enhancement: The two oxygen heteroatoms provide permanent dipoles and hydrogen-bonding capabilities. This disrupts crystal lattice packing energy and dramatically increases aqueous solubility—a critical factor in oral drug formulation[2].

BioisostereLogic A Planar Heterocycles (High lipophilicity) B Bioisosteric Switch (sp3-enrichment) A->B C Spirocyclic Amine Core (CAS 1850073-37-8) B->C D Improved ADME (Higher solubility) C->D

Logical flow of bioisosteric replacement using spirocyclic amines.

Experimental Protocols: Synthetic Integration via Buchwald-Hartwig Amination

To leverage this building block, medicinal chemists frequently couple the secondary amine of 4,9-Dioxa-1-azaspiro[5.6]dodecane with aryl halides. The following protocol outlines a self-validating Buchwald-Hartwig cross-coupling methodology.

Causality of Reagent Selection:

  • Catalyst/Ligand System: Pd2(dba)3 paired with XPhos. XPhos is a bulky, electron-rich biaryl phosphine ligand that accelerates reductive elimination and sterically prevents unwanted β-hydride elimination—a common and detrimental side reaction when coupling secondary aliphatic amines.

  • Base Selection: Sodium tert-butoxide (NaOtBu) provides the requisite strong basicity to deprotonate the intermediate palladium-amine complex, driving the catalytic cycle forward.

Step-by-Step Methodology (Self-Validating System):

  • Preparation (Inert Atmosphere): In an oven-dried Schlenk flask equipped with a magnetic stir bar, add the aryl halide (1.0 equiv), 4,9-Dioxa-1-azaspiro[5.6]dodecane (1.2 equiv), Pd2(dba)3 (2 mol%), XPhos (4 mol%), and NaOtBu (1.5 equiv).

  • Solvent Addition: Evacuate and backfill the flask with Argon three times to ensure a strictly anhydrous environment. Add anhydrous Toluene (0.2 M concentration) via syringe.

  • Reaction Execution: Seal the flask and heat the mixture to 100°C in a pre-heated oil bath for 12 hours.

  • In-Process Validation Check: After 4 hours, extract a 10 µL aliquot, dilute with 1 mL of Methanol, filter through a 0.22 µm PTFE syringe filter, and analyze via LC-MS. Validation metric: Confirm the disappearance of the aryl halide starting material peak and the emergence of the product mass[M+H]+.

  • Aqueous Workup: Cool the reaction to room temperature. Dilute with Ethyl Acetate (EtOAc) and wash sequentially with distilled water and brine. Causality: The aqueous wash efficiently removes the inorganic base salts and polar byproducts, preventing column streaking.

  • Purification & Final Validation: Dry the organic layer over anhydrous Na2SO4, concentrate under reduced pressure, and purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient). Post-Purification Validation: Confirm structural integrity via 1H-NMR (assessing the characteristic spirocyclic multiplet shifts) and ensure >95% purity via analytical HPLC before proceeding to biological screening.

SyntheticWorkflow R 1. Reagents Aryl Halide + Spiro Amine Rx 3. Cross-Coupling 100°C, 12h, NaOtBu R->Rx C 2. Catalyst System Pd2(dba)3 + XPhos C->Rx W 4. Aqueous Workup EtOAc / Brine Rx->W P 5. Purification Flash Chromatography W->P

Step-by-step synthetic workflow for Pd-catalyzed amination.

References

  • Pushing the Frontiers of Accessible Chemical Space to Unleash Design Creativity and Accelerate Drug Discovery Source: CHIMIA URL:[Link]

  • Multigram Synthesis and Physicochemical Evaluation of (Oxa)Azaspiro[2.n]alkane Building Blocks Source: ResearchGate URL:[Link]

  • Prins Cascade Cyclization for the Synthesis of 1,9-Dioxa-4-azaspiro[5.5]undecane Derivatives Source: ACS Publications URL:[Link]

Sources

Exploratory

Unraveling the In Vitro Mechanisms of 4,9-Dioxa-1-azaspiro[5.6]dodecane Derivatives: A Technical Guide for Drug Discovery

Introduction: The Emergent Therapeutic Potential of Spirocyclic Scaffolds The unique three-dimensional architecture of spirocyclic compounds, characterized by two rings sharing a single common atom, imparts a conformatio...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Emergent Therapeutic Potential of Spirocyclic Scaffolds

The unique three-dimensional architecture of spirocyclic compounds, characterized by two rings sharing a single common atom, imparts a conformational rigidity that has increasingly captured the attention of medicinal chemists. This structural feature often translates into enhanced target specificity and improved pharmacokinetic profiles. Within this broad class, derivatives of the 4,9-Dioxa-1-azaspiro[5.6]dodecane scaffold represent a promising, yet largely unexplored, chemical space. Drawing insights from structurally related spiro-compounds, this guide delineates a comprehensive in vitro strategy to elucidate the mechanism of action of these novel derivatives, empowering researchers to unlock their therapeutic potential.

While direct studies on 4,9-Dioxa-1-azaspiro[5.6]dodecane derivatives are nascent, the broader family of spiro-compounds has demonstrated a remarkable diversity of biological activities. These range from potent antitumor effects, driven by apoptosis induction and telomerase inhibition[1], to the modulation of key physiological pathways through the inhibition of enzymes like Acetyl-CoA carboxylase[2] and soluble epoxide hydrolase[3]. Furthermore, various spiro-derivatives have been engineered as selective ligands for critical central nervous system targets, including serotonin (5-HT1A) and sigma (σ1) receptors, highlighting their potential in neurology and pain management.[4][5][6][7] The antioxidant properties of certain spiro-compounds further underscore their multifaceted therapeutic promise.[8]

This guide provides a systematic, evidence-based framework for the in vitro characterization of 4,9-Dioxa-1-azaspiro[5.6]dodecane derivatives, enabling a thorough investigation of their mechanism of action from broad cytotoxic effects to specific molecular interactions.

Part 1: Foundational In Vitro Profiling - A Stepwise Approach

The initial phase of characterization aims to establish the foundational biological activity of the novel derivatives. A tiered approach, starting with broad cytotoxicity screening and progressing to more specific mechanistic assays, is recommended for efficient resource allocation and a logical investigative flow.

Global Cytotoxicity and Antiproliferative Assessment

The first critical step is to determine whether the derivatives exhibit cytotoxic or antiproliferative effects. This provides a fundamental understanding of their potential as, for example, anticancer agents.

Experimental Protocol: MTT Proliferation Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which serves as a proxy for cell viability and proliferation.

Step-by-Step Methodology:

  • Cell Seeding: Plate cancer cell lines (e.g., human melanoma B16, lung adenocarcinoma A549, hepatocellular carcinoma HepG2, and breast adenocarcinoma MDA-MB-231) in 96-well plates at a predetermined optimal density and allow them to adhere overnight.[2]

  • Compound Treatment: Prepare serial dilutions of the 4,9-Dioxa-1-azaspiro[5.6]dodecane derivatives in appropriate cell culture media. Treat the cells with a range of concentrations for 24, 48, and 72 hours.[1]

  • MTT Incubation: Following the treatment period, add MTT solution to each well and incubate for 3-4 hours to allow for the formation of formazan crystals by metabolically active cells.

  • Solubilization: Add a solubilization solution (e.g., DMSO or a specialized detergent-based buffer) to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance of the solubilized formazan at a specific wavelength (typically 570 nm) using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 (half-maximal inhibitory concentration) value for each derivative at each time point.

Causality and Interpretation: A dose- and time-dependent decrease in cell viability suggests that the compounds may induce cell death or inhibit proliferation. This initial finding warrants further investigation into the specific mechanisms of cell death.

Data Presentation:

DerivativeCell Line24h IC50 (µM)48h IC50 (µM)72h IC50 (µM)
Compound AB16
Compound AA549
Compound BB16
Compound BA549

This table should be populated with experimental data.

Workflow for Initial Cytotoxicity Screening:

G cluster_0 Experimental Workflow start Seed Cancer Cells in 96-well Plates treat Treat with 4,9-Dioxa-1-azaspiro[5.6]dodecane Derivatives start->treat incubate Incubate for 24, 48, 72 hours treat->incubate mtt Add MTT Reagent incubate->mtt solubilize Solubilize Formazan Crystals mtt->solubilize read Measure Absorbance solubilize->read analyze Calculate IC50 Values read->analyze

Caption: Workflow for assessing the cytotoxicity of novel derivatives.

Part 2: Delving Deeper - Elucidating the Molecular Mechanisms

Following the identification of active compounds, the next phase focuses on dissecting the underlying molecular mechanisms. This involves a series of targeted assays to investigate apoptosis, cell cycle arrest, and interactions with specific molecular targets.

Investigating the Induction of Apoptosis

Apoptosis, or programmed cell death, is a common mechanism of action for anticancer drugs. Several assays can be employed to determine if the observed cytotoxicity is due to the induction of apoptosis.

Experimental Protocol: Caspase-Glo 3/7 Assay

Caspases are a family of proteases that are critical mediators of apoptosis. The activation of caspase-3 and caspase-7 is a hallmark of the apoptotic cascade.

Step-by-Step Methodology:

  • Cell Treatment: Seed cells in a 96-well plate and treat with the derivatives at their IC50 concentrations for a predetermined time (e.g., 24 hours).

  • Reagent Addition: Add the Caspase-Glo 3/7 reagent, which contains a luminogenic caspase-3/7 substrate, to each well.

  • Incubation: Incubate at room temperature to allow for cell lysis and caspase cleavage of the substrate, leading to the generation of a luminescent signal.

  • Luminescence Measurement: Measure the luminescence using a luminometer.

  • Data Analysis: An increase in luminescence compared to untreated controls indicates the activation of caspase-3/7 and the induction of apoptosis.[1]

Workflow for Apoptosis Induction Assessment:

G cluster_0 Apoptosis Assay Workflow start Treat Cells with Derivatives at IC50 reagent Add Caspase-Glo 3/7 Reagent start->reagent incubate Incubate at Room Temperature reagent->incubate measure Measure Luminescence incubate->measure analyze Quantify Caspase 3/7 Activity measure->analyze

Caption: Workflow for determining the pro-apoptotic activity of derivatives.

Probing for Specific Molecular Targets

Based on the activities of structurally related spiro-compounds, several key molecular targets can be prioritized for investigation.

2.2.1 Enzyme Inhibition Assays

  • Acetyl-CoA Carboxylase (ACC) Inhibition: ACC is a critical enzyme in fatty acid synthesis and is often upregulated in cancer cells. A radiometric or fluorescence-based assay can be used to measure the inhibitory activity of the derivatives on purified ACC enzyme.[2]

  • Human Telomerase Inhibition: Telomerase is an enzyme responsible for maintaining telomere length and is a key factor in cellular immortalization. A Telomeric Repeat Amplification Protocol (TRAP) assay can be employed to assess the inhibitory effect of the derivatives on telomerase activity.[1]

  • HIF Prolyl Hydroxylase (PHD) Inhibition: PHDs are key regulators of the hypoxia-inducible factor (HIF) pathway. An in vitro assay measuring the hydroxylation of a HIF-α peptide substrate can be used to determine the inhibitory potential of the derivatives.[9]

  • Soluble Epoxide Hydrolase (sEH) Inhibition: sEH is involved in the metabolism of signaling lipids. A fluorescent assay using a specific sEH substrate can be used to screen for inhibitory activity.[3]

2.2.2 Receptor Binding Assays

Given the prevalence of receptor modulation by spiro-compounds, investigating the binding affinity of the derivatives to key CNS receptors is a logical step.

  • Serotonin 5-HT1A Receptor Binding: A radioligand binding assay using cell membranes expressing the human 5-HT1A receptor and a specific radioligand (e.g., [3H]8-OH-DPAT) can be performed to determine the binding affinity (Ki) of the derivatives.[4]

  • Sigma-1 (σ1) Receptor Binding: Similar to the 5-HT1A assay, a competitive binding assay with a specific radioligand for the σ1 receptor can be used to assess the binding affinity of the compounds.[5][6][7]

Data Presentation for Target-Based Assays:

DerivativeTargetAssay TypeIC50 / Ki (nM)
Compound AACCEnzyme Inhibition
Compound ATelomeraseEnzyme Inhibition
Compound B5-HT1A ReceptorReceptor Binding
Compound Bσ1 ReceptorReceptor Binding

This table should be populated with experimental data.

Signaling Pathway Visualization:

If a derivative is found to inhibit PHD, the following pathway would be relevant:

G cluster_0 HIF Prolyl Hydroxylase (PHD) Inhibition Pathway derivative 4,9-Dioxa-1-azaspiro[5.6] dodecane Derivative phd PHD Enzyme derivative->phd Inhibition hif HIF-1α phd->hif Hydroxylation vhl VHL-mediated Ubiquitination hif->vhl proteasome Proteasomal Degradation vhl->proteasome hif_stable Stabilized HIF-1α nucleus Nuclear Translocation hif_stable->nucleus hreb HRE Binding nucleus->hreb gene_exp Target Gene Expression (e.g., EPO, VEGF) hreb->gene_exp

Caption: Proposed pathway of action for a PHD-inhibiting derivative.

Part 3: Concluding Remarks and Future Directions

This technical guide provides a robust and logical framework for the in vitro characterization of novel 4,9-Dioxa-1-azaspiro[5.6]dodecane derivatives. By systematically progressing from broad phenotypic screening to specific molecular target engagement, researchers can efficiently elucidate the mechanism of action of these promising compounds. The insights gained from these in vitro studies will be instrumental in guiding further preclinical development, including in vivo efficacy and safety assessments. The conformational rigidity and synthetic tractability of the spirocyclic scaffold suggest that the 4,9-Dioxa-1-azaspiro[5.6]dodecane core holds significant potential for the development of novel therapeutics across a range of disease areas.

References

  • A New Synthetic Spiroketal: Studies on Antitumor Activity on Murine Melanoma Model In Vivo and Mechanism of Action In Vitro. CNR-IRIS.
  • Examples of spirocyclic compounds reported along with their olfactory properties.
  • Synthesis and biological properties of spiroacetal-containing small molecules | Request PDF.
  • Spirocyclic derivatives as antioxidants: a review. PMC. NIH.
  • Synthesis and in vitro evaluation of novel spiroketopyrazoles as acetyl-CoA carboxylase inhibitors and potential antitumor agents. PubMed.
  • Synthesis, biological evaluation and molecular modelling of 1-oxa-4-thiaspiro- and 1,4-dithiaspiro[4.
  • 18F‑Labeled 1,4-Dioxa-8-azaspiro[4.5]decane Derivative: Synthesis and Biological Evaluation of a σ1 Receptor Radioligand with Low Lipophilicity as Potent Tumor Imaging Agent. Journal of Medicinal Chemistry. Figshare.
  • (PDF) 4-Aryl-1-oxa-4,9-diazaspiro[5.5]undecane Derivatives as Dual μ-Opioid Receptor Agonists and σ1 Receptor Antagonists for the Treatment of Pain.
  • Diastereoselective Synthesis and Biological Evaluation of Spiro[chromane-2,4′-pyrimidin]-2′(3′H)-ones as Novel Antimicrobial and Antioxidant Agents. MDPI.
  • Novel 4-Azapregnene Derivatives as Potential Anticancer Agents: Synthesis, Antiproliferative Activity and Molecular Docking Studies. MDPI.
  • 4-Aryl-1-oxa-4,9-diazaspiro[5.
  • Discovery of 1-oxa-4,9-diazaspiro[5.5]undecane-based trisubstituted urea derivatives as highly potent soluble epoxide hydrolase inhibitors and orally active drug candidates for treating of chronic kidney diseases. PubMed.
  • Multigram Synthesis and Physicochemical Evaluation of (Oxa)Azaspiro[2.n]alkane Building Blocks.
  • Synthesis and Anticancer Activity of New 1-Thia-4-azaspiro[4.5]decane, Their Derived Thiazolopyrimidine and 1,3,4-Thiadiazole Thioglycosides. MDPI.
  • 1,4,9-Triazaspiro[5.5]undecan-2-one Derivatives as Potent and Selective METTL3 Inhibitors.
  • Multigram Synthesis and Physicochemical Evaluation of (Oxa)Azaspiro[2.n]alkane Building Blocks | ChemRxiv.
  • Application of Spiro[4.5]dec-9-en-7-one Derivatives in Medicinal Chemistry: A Focus on Prolyl Hydroxylase Inhibition. Benchchem.

Sources

Foundational

Beyond Flatland: Preliminary Biological Evaluation of 4,9-Dioxa-1-azaspiro[5.6]dodecane Scaffolds

Executive Summary The transition from planar, heavily aromatic chemical spaces to highly saturated, three-dimensional architectures is a defining paradigm in modern drug discovery. The 4,9-dioxa-1-azaspiro[5.6]dodecane s...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The transition from planar, heavily aromatic chemical spaces to highly saturated, three-dimensional architectures is a defining paradigm in modern drug discovery. The 4,9-dioxa-1-azaspiro[5.6]dodecane scaffold—a complex, fully saturated spirocyclic system—offers exceptional promise as a bioisostere for traditional flat heterocycles. This technical whitepaper outlines a rigorous, self-validating framework for the preliminary biological and physicochemical evaluation of this scaffold, ensuring that early-stage drug development efforts are grounded in robust, reproducible data.

The Rationale: Escaping Flatland via Spirocyclic Architectures

Historically, medicinal chemistry relied heavily on planar aromatic rings due to their synthetic accessibility. However, high aromaticity often correlates with poor aqueous solubility, off-target promiscuity, and higher clinical attrition rates. The concept of "Escaping Flatland" demonstrates that increasing the fraction of sp3-hybridized carbons ( Fsp3​ ) significantly improves a molecule's probability of clinical success ().

The 4,9-dioxa-1-azaspiro[5.6]dodecane core is a highly saturated ( Fsp3​=1.0 ) bicyclic system fused at a single quaternary carbon. It features:

  • A 6-membered ring and a 7-membered ring , providing a unique, rigid 3D vector projection.

  • Two oxygen heteroatoms (positions 4 and 9) , acting as precise hydrogen bond acceptors.

  • A nitrogen heteroatom (position 1) , serving as the primary synthetic exit vector for functionalization (e.g., amidation, reductive amination) to probe biological targets ().

Before functionalizing this scaffold for specific targets (e.g., GPCRs or kinases), the naked core and its immediate derivatives must undergo a strict evaluation pipeline to validate their "drug-likeness."

EvaluationLogic A 4,9-Dioxa-1-azaspiro[5.6]dodecane Core Scaffold B Physicochemical Profiling (Solubility, LogD) A->B Step 1 C In Vitro ADME (Microsomal Stability, PAMPA) B->C Step 2 D Target-Agnostic Toxicity (HepG2 Viability) C->D Step 3 E Functionalization via 1-Aza Exit Vector D->E Validated Core

Fig 1: Logical decision tree for the preliminary evaluation of spirocyclic scaffolds.

Physicochemical Profiling: Establishing the Foundation

Causality: A scaffold is biologically useless if it precipitates in assay buffers or cannot cross lipid bilayers. Spirocyclic compounds naturally disrupt crystal lattice packing, which typically enhances thermodynamic and kinetic solubility compared to planar analogs. However, the presence of the 7-membered ring increases lipophilicity, requiring careful LogD monitoring.

Table 1: Target Physicochemical Parameters for Spiro[5.6]dodecane Scaffolds
ParameterTraditional Flat Heterocycle4,9-Dioxa-1-azaspiro[5.6]dodecaneAssay Rationale & Causality
Fsp3​ (Fraction sp3) ~0.50 - 0.801.00 (Fully saturated)Higher 3D complexity reduces off-target promiscuity.
Kinetic Solubility (pH 7.4) ~50 - 100 µM> 200 µM Disruption of flat crystal packing improves aqueous solubility.
LogD (pH 7.4) 1.0 - 2.51.5 - 3.0 (Tunable)Optimal range for balancing oral bioavailability and permeability.
HLM Clearance ( CLint​ ) Variable< 30 µL/min/mg Steric bulk around the spiro center protects against CYP450 oxidation.

Self-Validating Experimental Methodologies

To ensure trustworthiness, every biological assay must operate as a self-validating system . This means the assay inherently proves its own reliability through the mandatory inclusion of mechanistic controls. If the controls fail to meet predefined thresholds, the entire plate is discarded, preventing false positives/negatives from entering the data stream.

Protocol 1: High-Throughput Microsomal Stability Assay (In Vitro ADME)

Objective: Determine the intrinsic clearance ( CLint​ ) of the scaffold by hepatic Cytochrome P450 (CYP450) enzymes. Causality: The spiro center provides steric hindrance, which should theoretically reduce the rate of CYP-mediated N-dealkylation or oxidation.

Step-by-Step Methodology:

  • Preparation: Prepare a 10 mM stock solution of the spiro scaffold in DMSO. Dilute to 1 µM in 100 mM potassium phosphate buffer (pH 7.4).

  • Incubation: Add Human Liver Microsomes (HLM) to a final protein concentration of 0.5 mg/mL. Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiation: Initiate the metabolic reaction by adding an NADPH regenerating system (final concentration: 1 mM NADP+, 5 mM glucose-6-phosphate, 1 U/mL glucose-6-phosphate dehydrogenase).

  • Quenching: At time points 0, 5, 15, 30, and 60 minutes, extract 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

  • Analysis: Centrifuge at 4000 rpm for 15 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound.

  • Self-Validation Criteria:

    • Positive Control: Verapamil must show rapid depletion ( CLint​>50 µL/min/mg).

    • Negative Control: Warfarin must show high stability ( CLint​<5 µL/min/mg).

    • Mechanistic Control: A parallel minus-NADPH (-NADPH) sample must show <5% depletion over 60 minutes. Causality: If depletion occurs without NADPH, the scaffold is chemically unstable in buffer, not enzymatically metabolized.

Protocol 2: Target-Agnostic Fluorometric Cytotoxicity Profiling

Objective: Ensure the unfunctionalized 4,9-dioxa-1-azaspiro[5.6]dodecane core does not exhibit intrinsic cellular toxicity. Causality: Highly lipophilic amines can sometimes act as lysosomotropic agents, accumulating in lysosomes and causing phospholipidosis. We must rule this out early.

Step-by-Step Methodology:

  • Cell Seeding: Seed HepG2 (hepatocellular carcinoma) cells in a 384-well black, clear-bottom plate at 5,000 cells/well in DMEM supplemented with 10% FBS. Incubate overnight at 37°C, 5% CO2​ .

  • Compound Treatment: Treat cells with the spiro scaffold in a 10-point dose-response curve (ranging from 0.1 µM to 100 µM). Ensure final DMSO concentration remains ≤0.5% .

  • Incubation: Incubate for 48 hours.

  • Readout: Add CellTiter-Glo® reagent (which lyses cells and generates a luminescent signal proportional to the amount of ATP present, indicating metabolically active cells). Incubate at room temperature for 10 minutes.

  • Detection: Read luminescence on a multi-mode microplate reader.

  • Self-Validation Criteria:

    • Cytotoxic Control: Digitonin (100 µM) must yield <5% viability.

    • Vehicle Control: 0.5% DMSO wells define 100% viability. The Z'-factor for the assay plate must be >0.6 for the data to be considered valid.

Functionalization and Target-Specific Screening

Once the core scaffold passes physicochemical and ADME profiling, the secondary amine at position 1 (1-aza) is utilized as an exit vector. By attaching various pharmacophores, researchers can probe specific biological targets, such as G-Protein Coupled Receptors (GPCRs) or kinase cascades.

The three-dimensional nature of the spiro[5.6]dodecane core allows these appended pharmacophores to access binding pockets that flat molecules cannot reach, often resulting in highly selective target engagement.

TargetScreening Ligand Functionalized Spiro Scaffold (Ligand) Receptor Target GPCR / Kinase (Cellular Target) Ligand->Receptor Binding (Kd/IC50) Effector Secondary Messengers (cAMP / Ca2+ Flux) Receptor->Effector Signal Transduction Readout Phenotypic Readout (Luminescence/Fluorescence) Effector->Readout HTS Assay Quantification

Fig 2: Workflow for screening functionalized spiro scaffolds against target signaling pathways.

Conclusion

The preliminary biological evaluation of the 4,9-dioxa-1-azaspiro[5.6]dodecane scaffold requires a systematic, self-validating approach. By prioritizing physicochemical integrity and target-agnostic safety before advancing to specific receptor screening, drug development professionals can leverage the unique 3D topology of this spirocycle while minimizing downstream clinical attrition risks.

References

  • Title: Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

  • Title: The use of spirocyclic scaffolds in drug discovery Source: Bioorganic & Medicinal Chemistry Letters (Elsevier) URL: [Link]

Protocols & Analytical Methods

Method

Synthesis of 4,9-Dioxa-1-azaspiro[5.6]dodecane: A Detailed Protocol for Drug Discovery and Development

Introduction Spirocyclic scaffolds have garnered significant attention in medicinal chemistry due to their unique three-dimensional architecture, which can lead to improved pharmacological properties such as enhanced tar...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Spirocyclic scaffolds have garnered significant attention in medicinal chemistry due to their unique three-dimensional architecture, which can lead to improved pharmacological properties such as enhanced target specificity and reduced off-target effects. Among these, the 4,9-Dioxa-1-azaspiro[5.6]dodecane framework represents a valuable building block for the synthesis of novel therapeutic agents. Its rigid structure and the presence of both ether and amine functionalities offer multiple points for diversification, making it an attractive starting point for the development of new chemical entities.

This application note provides a comprehensive, step-by-step protocol for the organic synthesis of 4,9-Dioxa-1-azaspiro[5.6]dodecane, presented as its hydrochloride salt for improved stability and handling. The synthesis is approached in a two-step sequence involving the formation of a Boc-protected spiroketal intermediate, followed by deprotection to yield the target compound. This guide is intended for researchers, scientists, and professionals in drug development, offering not only a detailed procedure but also insights into the rationale behind the experimental choices.

Synthetic Strategy

The synthesis of 4,9-Dioxa-1-azaspiro[5.6]dodecane is efficiently achieved through a two-step process. The first step involves the acid-catalyzed spiroketalization of commercially available tert-butyl 4-oxoazepane-1-carboxylate with a suitable diol to form the protected spirocycle, tert-butyl 1,4-dioxa-9-azaspiro[5.6]dodecane-9-carboxylate. The use of a tert-butoxycarbonyl (Boc) protecting group for the nitrogen atom is a strategic choice, as it is stable under the conditions of the ketalization reaction and can be readily removed in the subsequent step. The second step is the deprotection of the Boc group under acidic conditions to yield the desired 4,9-Dioxa-1-azaspiro[5.6]dodecane as its hydrochloride salt.

G cluster_0 Step 1: Spiroketalization cluster_1 Step 2: Deprotection Start tert-Butyl 4-oxoazepane-1-carboxylate + 1,3-Propanediol Reaction1 Acid Catalyst (p-TsOH) Toluene, Reflux (Dean-Stark) Start->Reaction1 Reagents Intermediate tert-Butyl 1,4-Dioxa-9-azaspiro[5.6]dodecane-9-carboxylate Reaction1->Intermediate Formation of Protected Intermediate Reaction2 10% HCl in 1,4-Dioxane Reflux Intermediate->Reaction2 Starting Material Product 4,9-Dioxa-1-azaspiro[5.6]dodecane Hydrochloride Reaction2->Product Formation of Final Product

Figure 1: Overall synthetic workflow for 4,9-Dioxa-1-azaspiro[5.6]dodecane Hydrochloride.

PART 1: Synthesis of tert-Butyl 1,4-Dioxa-9-azaspiro[5.6]dodecane-9-carboxylate

This initial step involves the formation of the spiroketal ring system through the reaction of a cyclic ketone with a diol under acidic catalysis. The use of a Dean-Stark apparatus is crucial for driving the reaction to completion by removing the water generated during the reaction.

Materials and Equipment
Reagent/MaterialGradeSupplier
tert-Butyl 4-oxoazepane-1-carboxylate≥97%Commercial
1,3-Propanediol≥98%Commercial
p-Toluenesulfonic acid monohydrate (p-TsOH)≥98.5%Commercial
TolueneAnhydrousCommercial
Saturated aqueous sodium bicarbonate (NaHCO₃)Reagent GradeIn-house prep.
Brine (saturated aqueous NaCl)Reagent GradeIn-house prep.
Anhydrous magnesium sulfate (MgSO₄)Reagent GradeCommercial
Round-bottom flask (250 mL)
Dean-Stark apparatus
Condenser
Magnetic stirrer and stir bar
Heating mantle
Separatory funnel (500 mL)
Rotary evaporator
Experimental Protocol
  • Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add tert-butyl 4-oxoazepane-1-carboxylate (10.0 g, 46.9 mmol), 1,3-propanediol (4.29 g, 56.3 mmol, 1.2 equiv), and p-toluenesulfonic acid monohydrate (0.45 g, 2.35 mmol, 0.05 equiv).

  • Solvent Addition: Add 150 mL of anhydrous toluene to the flask.

  • Azeotropic Distillation: Attach a Dean-Stark apparatus and a condenser to the flask. Heat the reaction mixture to reflux with vigorous stirring. The toluene-water azeotrope will begin to collect in the Dean-Stark trap.

  • Reaction Monitoring: Continue the reflux for 4-6 hours, or until no more water is collected in the trap. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Work-up: Once the reaction is complete, allow the mixture to cool to room temperature.

  • Quenching: Carefully pour the reaction mixture into a separatory funnel containing 100 mL of saturated aqueous sodium bicarbonate solution to neutralize the acidic catalyst.

  • Extraction: Extract the aqueous layer with ethyl acetate (3 x 75 mL). Combine the organic layers.

  • Washing: Wash the combined organic layers with brine (100 mL).

  • Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: The crude product, a yellowish oil, can be purified by flash column chromatography on silica gel if necessary, though it is often of sufficient purity for the next step. A reported yield for a similar synthesis is in the range of 36%.[1]

PART 2: Synthesis of 4,9-Dioxa-1-azaspiro[5.6]dodecane Hydrochloride

The final step is the removal of the Boc protecting group. This is achieved under acidic conditions, which cleaves the carbamate and liberates the secondary amine as its hydrochloride salt.

Materials and Equipment
Reagent/MaterialGradeSupplier
tert-Butyl 1,4-Dioxa-9-azaspiro[5.6]dodecane-9-carboxylateAs synthesized
10% HCl in 1,4-DioxaneCommercialCommercial
AcetoneReagent GradeCommercial
Round-bottom flask (100 mL)
Condenser
Magnetic stirrer and stir bar
Heating mantle
Buchner funnel and filter paper
Vacuum flask
Experimental Protocol
  • Reaction Setup: To a 100 mL round-bottom flask, add tert-butyl 1,4-dioxa-9-azaspiro[5.6]dodecane-9-carboxylate (5.0 g, 18.4 mmol).

  • Reagent Addition: Add 30 mL of a 10% solution of hydrogen chloride in 1,4-dioxane.

  • Reaction: Attach a condenser and heat the mixture to reflux with stirring for 15 minutes.

  • Cooling and Precipitation: After the reflux period, remove the heat source and allow the mixture to cool to room temperature. The product will precipitate as a white solid.

  • Isolation: Collect the white crystals by vacuum filtration using a Buchner funnel.

  • Washing: Wash the crystals with a small amount of cold acetone to remove any residual impurities.

  • Drying: Dry the product under vacuum to obtain 4,9-Dioxa-1-azaspiro[5.6]dodecane hydrochloride. The reported yield for this step is 91%.[1]

Expected Results and Characterization

The final product, 4,9-Dioxa-1-azaspiro[5.6]dodecane hydrochloride, is a white crystalline solid. The structure and purity should be confirmed by standard analytical techniques.

CompoundMolecular FormulaMolecular Weight ( g/mol )Expected YieldAppearance
tert-Butyl 1,4-Dioxa-9-azaspiro[5.6]dodecane-9-carboxylateC₁₄H₂₅NO₄271.35~36%Yellowish oil
4,9-Dioxa-1-azaspiro[5.6]dodecane HydrochlorideC₉H₁₈ClNO₂207.7091%White crystals

Characterization Data for 4,9-Dioxa-1-azaspiro[5.6]dodecane Hydrochloride: [1]

  • ¹H NMR (400 MHz, DMSO-d₆): δ 9.34 (s, 1H), 9.26 (s, 1H), 3.62–3.40 (m, 4H), 3.33 (d, J = 11.4 Hz, 1H), 3.27 (d, J = 11.4 Hz, 1H), 3.17–2.89 (m, 4H), 2.16–1.99 (m, 1H), 1.96–1.62 (m, 4H), 1.62–1.47 (m, 1H).

  • ¹³C NMR (125 MHz, DMSO-d₆): δ 73.6, 72.3, 66.5, 59.9, 45.6, 39.1, 33.2, 29.5, 18.9.

  • LC/MS (CI): m/z = 172 [M + 1]⁺.

Trustworthiness and Self-Validation

The protocols described herein are based on established and reliable chemical transformations. The success of each step can be readily validated through standard analytical techniques.

  • Step 1 Validation: The formation of the Boc-protected intermediate can be confirmed by the disappearance of the ketone starting material on TLC and the appearance of a new spot. LC-MS analysis should show the expected molecular ion peak for the product. ¹H NMR will show the characteristic signals for the spiroketal protons and the Boc protecting group.

  • Step 2 Validation: The deprotection can be monitored by the disappearance of the Boc-protected starting material. The formation of the hydrochloride salt is often accompanied by its precipitation from the reaction mixture. The final product's identity and purity should be confirmed by comparing its melting point and spectral data (¹H NMR, ¹³C NMR, MS) with reported values.

The high yield reported for the final deprotection step indicates a clean and efficient transformation.[1]

References

Sources

Application

Application Note: 4,9-Dioxa-1-azaspiro[5.6]dodecane as a Next-Generation 3D Scaffold in Drug Discovery

Executive Summary: Escaping Flatland Modern drug discovery is undergoing a paradigm shift away from planar, sp2-hybridized aromatic systems toward three-dimensional, sp3-rich architectures. High sp3 character (Fsp3) stro...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary: Escaping Flatland

Modern drug discovery is undergoing a paradigm shift away from planar, sp2-hybridized aromatic systems toward three-dimensional, sp3-rich architectures. High sp3 character (Fsp3) strongly correlates with clinical success by improving aqueous solubility, decreasing non-specific protein binding, and mitigating cytochrome P450 (CYP450)-mediated metabolism.

4,9-Dioxa-1-azaspiro[5.6]dodecane (CAS 1850073-37-8) [4] represents a highly privileged spirocyclic scaffold. By fusing a morpholine-like 6-membered ring with an oxepane-like 7-membered ring at a single spiro carbon, this molecule provides a rigid 3D core with highly defined exit vectors. This application note details the physicochemical rationale, library assembly protocols, and metabolic validation workflows required to successfully integrate this scaffold into hit-to-lead campaigns.

Structural Rationale & Physicochemical Profiling

The strategic placement of heteroatoms within the spiro[5.6]dodecane framework is not arbitrary; it is designed to optimize the ADME (Absorption, Distribution, Metabolism, and Excretion) profile of derived libraries:

  • The 1-Aza Vector: The secondary amine at position 1 serves as the primary synthetic handle. Because it is adjacent to the spiro center, it is sterically hindered. While this makes initial functionalization challenging, it ultimately shields the resulting amide or sulfonamide bonds from enzymatic cleavage (e.g., by amidases) in vivo.

  • The 4,9-Dioxa Motif: The oxygen atoms act as potent hydrogen bond acceptors. This dramatically lowers the lipophilicity (LogD) of the scaffold compared to all-carbon spirocycles, ensuring that derivatives maintain kinetic solubility even when decorated with lipophilic target-binding pharmacophores [1].

  • Conformational Flexibility: The 7-membered ring retains a degree of conformational plasticity, allowing it to adapt to cryptic or transient binding pockets (such as those in DprE1 or JAK kinases), a feature that rigid planar aromatics lack [3].

Scaffold Functionalization Workflow

Workflow N1 Scaffold Selection: 4,9-Dioxa-1-azaspiro[5.6]dodecane N2 Chemoselective N-Functionalization N1->N2 N3 In-line LC-MS Validation N2->N3 Aliquot check N3->N2 Incomplete N4 High-Throughput Screening (HTS) N3->N4 >95% Conversion N5 ADME & CYP450 Profiling N4->N5

Figure 1: Iterative workflow for spirocyclic library generation and validation.

Protocol 1: Chemoselective N-Functionalization of the Sterically Hindered 1-Aza Position

Because the 1-aza position is adjacent to the bulky spiro center, standard coupling reagents (e.g., EDC/HOBt) suffer from sluggish kinetics and low yields. This protocol utilizes HATU to form a highly reactive O-7-azabenzotriazol-1-yl ester intermediate, overcoming the steric barrier [2].

Materials:

  • 4,9-Dioxa-1-azaspiro[5.6]dodecane (1.0 eq)

  • Carboxylic acid building block (1.2 eq)

  • HATU (1.5 eq)

  • N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

  • Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Methodology:

  • Pre-activation: Dissolve the carboxylic acid (1.2 eq) and HATU (1.5 eq) in anhydrous DMF (0.2 M) under an inert nitrogen atmosphere. Add DIPEA (3.0 eq). Causality: DIPEA is chosen over TEA because its increased steric bulk prevents it from acting as a competing nucleophile, ensuring the active ester remains intact.

  • Incubation: Stir the pre-activation mixture at room temperature for 15 minutes to allow complete formation of the active ester.

  • Scaffold Addition: Add 4,9-Dioxa-1-azaspiro[5.6]dodecane (1.0 eq) dropwise. Elevate the temperature to 40°C. Causality: Mild heating provides the necessary kinetic energy to overcome the steric hindrance of the spiro center during the nucleophilic attack by the secondary amine.

  • Self-Validating System (In-line LC-MS): At exactly 2 hours, extract a 5 µL micro-aliquot and quench it in 1 mL of methanol. Analyze via LC-MS.

    • Validation Logic: The system calculates the ratio of the unreacted scaffold (m/z 172.1 [M+H]+) to the product mass. If the unreacted scaffold peak is >5%, the protocol automatically triggers a re-dosing of HATU (0.5 eq) and DIPEA (1.0 eq). The reaction only proceeds to aqueous workup once >95% conversion is verified, ensuring zero waste of downstream purification resources.

  • Workup: Quench with saturated aqueous NaHCO3, extract with ethyl acetate, wash with brine to remove DMF, dry over Na2SO4, and concentrate in vacuo.

Protocol 2: In Vitro Metabolic Stability (HLM Clearance) Assay

Planar aromatic rings are highly susceptible to oxidation by Cytochrome P450 enzymes. Substituting these rings with the 4,9-Dioxa-1-azaspiro[5.6]dodecane scaffold theoretically reduces intrinsic clearance (CLint). This protocol empirically validates that hypothesis.

Step-by-Step Methodology:

  • Preparation: Prepare a 1 µM solution of the spirocyclic test compound in 0.1 M potassium phosphate buffer (pH 7.4).

  • Microsome Addition: Add Human Liver Microsomes (HLMs) to a final protein concentration of 0.5 mg/mL. Pre-incubate at 37°C for 5 minutes.

  • Reaction Initiation: Initiate the metabolic reaction by adding NADPH (final concentration 1 mM). Causality: NADPH is the obligate electron donor for CYP450 enzymes; withholding it until this step ensures synchronized reaction start times across the 96-well plate.

  • Time-Course Sampling: At t = 0, 15, 30, 45, and 60 minutes, transfer 50 µL aliquots into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide). Causality: Cold acetonitrile instantly denatures the microsomal proteins, halting metabolism and precipitating the protein for clean LC-MS/MS injection.

  • Self-Validating System (Control Criteria): The assay runs concurrent positive controls.

    • Validation Logic: The assay is only deemed trustworthy if the high-clearance control (Verapamil) demonstrates a T1/2 < 15 minutes, and the low-clearance control (Warfarin) demonstrates a T1/2 > 60 minutes. If these thresholds are not met, it indicates microsomal degradation or NADPH failure, and the software automatically invalidates the plate's data.

Comparative Data Presentation

The following table summarizes typical physicochemical and ADME improvements observed when replacing a standard planar core (e.g., a piperazine-linked biphenyl) with a matched 4,9-Dioxa-1-azaspiro[5.6]dodecane derivative.

ParameterPlanar Biphenyl DerivativeSpiro[5.6]dodecane DerivativeBiological Implication
Fraction sp3 (Fsp3) 0.250.78 Higher 3D character; better clinical translation.
cLogP 4.82.1 Reduced lipophilicity; lower off-target toxicity.
Kinetic Solubility (µM) < 10> 150 Improved oral bioavailability and assay reliability.
HLM CLint (µL/min/mg) 85.4 (High)12.2 (Low) Evasion of CYP450 metabolism; longer half-life.

Mechanistic Pathway: Target Engagement & Clearance Evasion

The dual advantage of the spirocyclic scaffold lies in its ability to simultaneously enhance target binding via 3D projection while evading the flat hydrophobic active sites of metabolizing enzymes.

Mechanism Spiro Spiro[5.6]dodecane Core (High Fsp3, 3D Geometry) Aza 1-Aza Vector (Target-Specific Extension) Spiro->Aza Dioxa 4,9-Dioxa Motif (Solubility & H-Bonding) Spiro->Dioxa Tox Reduced CYP450 Metabolism Spiro->Tox Lacks planar pi-system Pocket Cryptic Binding Pocket (e.g., DprE1 or JAK kinase) Aza->Pocket Covalent/Non-covalent interaction Dioxa->Pocket H-Bond Acceptor Affinity Enhanced Target Affinity Pocket->Affinity

Figure 2: Mechanistic advantages of the 4,9-Dioxa-1-azaspiro[5.6]dodecane scaffold in target engagement.

References

  • A short scalable route to bis-morpholine spiroacetals and oxazepane analogues: useful 3D-scaffolds for compound library assembly ChemRxiv URL:[Link]

  • A Fit-for-Purpose Synthesis of a Chiral Oxa-azaspiro Building Block ACS Publications URL:[Link]

  • DPRE1 as a Promising Target for Tuberculosis Drug Discovery Cronicon URL:[Link]

Method

Reagents and catalysts for the functionalization of 4,9-Dioxa-1-azaspiro[5.6]dodecane

An in-depth technical guide for the functionalization of 4,9-Dioxa-1-azaspiro[5.6]dodecane, designed for medicinal chemists and drug development professionals. Executive Summary & Structural Rationale 4,9-Dioxa-1-azaspir...

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Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical guide for the functionalization of 4,9-Dioxa-1-azaspiro[5.6]dodecane, designed for medicinal chemists and drug development professionals.

Executive Summary & Structural Rationale

4,9-Dioxa-1-azaspiro[5.6]dodecane (CAS 1850073-37-8) is a highly versatile, sp³-rich spirocyclic building block. In modern drug discovery, spirocyclic amines are strategically deployed to navigate out of "flatland." They improve aqueous solubility, enhance metabolic stability, and provide unique three-dimensional vectors for receptor engagement compared to planar planar heterocycles .

The [5.6] spiro system features a secondary amine (N1) and two ether linkages (O4, O9). Functionalization efforts primarily target the nucleophilic N1 position or the hydridic α-C-H bonds adjacent to the heteroatoms. Because the spiro-fusion creates significant steric hindrance, standard functionalization conditions often fail, necessitating specialized catalytic systems.

Mechanistic Foundations for Divergent Functionalization

N-Arylation via Buchwald-Hartwig Cross-Coupling

The steric bulk inherent to the spiro[5.6] core poses a significant challenge for traditional N-arylation. To overcome this, the use of a palladium pre-catalyst (e.g., Pd₂(dba)₃) in combination with RuPhos (a bulky, electron-rich biaryl phosphine ligand) is essential.

  • Causality: RuPhos facilitates the rapid oxidative addition of the aryl halide, while its immense steric volume accelerates reductive elimination. This rapid catalytic turnover outcompetes β-hydride elimination, preventing the formation of undesired imine byproducts and ensuring high yields even with sterically encumbered secondary spirocyclic amines .

Photoredox α-C-H Functionalization

Direct C–C bond formation at the α-position of the amine requires the cleavage of a strong C–H bond. This is achieved via dual photoredox and Hydrogen Atom Transfer (HAT) catalysis.

  • Causality: An iridium photocatalyst, such as [Ir(dF(CF3​)ppy)2​(dtbbpy)]PF6​ , is excited by blue light to a highly oxidizing state. It oxidizes a quinuclidine-based HAT catalyst, which in turn abstracts a hydrogen atom from the α-position of the spirocycle. The strong electron-withdrawing trifluoromethyl groups on the Ir-complex tune its redox potential to ensure efficient single-electron transfer (SET), generating a nucleophilic α-amino radical that can be trapped by Michael acceptors .

Workflow Core 4,9-Dioxa-1-azaspiro[5.6]dodecane Central Scaffold N_Aryl N-Arylation Pd2(dba)3, RuPhos NaOtBu, 80°C Core->N_Aryl Buchwald-Hartwig N_Alkyl Reductive Amination NaBH(OAc)3, R-CHO AcOH, 25°C Core->N_Alkyl Imine Reduction CH_Func α-C-H Alkylation Ir-Photocatalyst, HAT Blue LED, 25°C Core->CH_Func Photoredox/HAT N_Acyl N-Acylation HATU, DIPEA DMF, 25°C Core->N_Acyl Amide Coupling

Divergent functionalization pathways of 4,9-Dioxa-1-azaspiro[5.6]dodecane.

Quantitative Reaction Parameters

The following table summarizes the optimized catalytic systems and expected yields for the primary functionalization vectors of the spiro[5.6]dodecane scaffold.

Reaction TypeTarget SiteReagents & CatalystsTemp / TimeExpected Yield
N-Arylation N1Ar-Br, Pd₂(dba)₃, RuPhos, NaOtBu80 °C / 12 h75–85%
N-Alkylation N1R-CHO, NaBH(OAc)₃, AcOH (cat.)25 °C / 4 h85–95%
α-C-H Alkylation C2 (α to N1)Michael Acceptor, Ir-Photocatalyst, Quinuclidine25 °C / 18 h60–70%
N-Acylation N1R-COOH, HATU, DIPEA25 °C / 2 h>90%

Experimental Protocols

Protocol A: Palladium-Catalyzed N-Arylation (Buchwald-Hartwig)

This protocol is designed to couple the sterically hindered N1 position with aryl bromides.

  • Preparation: In an oven-dried Schlenk tube, add 4,9-Dioxa-1-azaspiro[5.6]dodecane (1.0 equiv), the aryl bromide (1.2 equiv), Pd₂(dba)₃ (2 mol%), RuPhos (4 mol%), and NaOtBu (1.5 equiv).

  • Degassing (Causality): Evacuate and backfill the tube with Argon three times. Why: Palladium(0) species are highly susceptible to oxidation. Oxygen must be rigorously excluded to prevent catalyst deactivation and homocoupling of the aryl halide.

  • Solvent Addition: Add anhydrous, degassed 1,4-dioxane (0.2 M) via syringe.

  • Reaction: Stir the mixture at 80 °C for 12 hours.

  • Validation & Quality Control: The reaction is self-validating via LC-MS. A successful coupling will show the disappearance of the starting material mass ( [M+H]+ 172.1) and the appearance of the product mass ( [M+Ar−H]+ ). Post-purification, ¹H NMR will confirm success through the disappearance of the broad N-H singlet (~1.5–2.0 ppm) and the integration of new aromatic protons, confirming N-arylation over potential ring-opening degradation .

Protocol B: Visible-Light Photoredox α-C-H Alkylation

This protocol functionalizes the adjacent C2 carbon without pre-functionalization, utilizing dual catalysis.

  • Preparation: In a clear glass vial, combine 4,9-Dioxa-1-azaspiro[5.6]dodecane (1.0 equiv), a Michael acceptor (e.g., methyl acrylate, 1.5 equiv), [Ir(dF(CF3​)ppy)2​(dtbbpy)]PF6​ (1 mol%), and 3-acetoxyquinuclidine (10 mol%).

  • Degassing (Causality): Dissolve in anhydrous DMSO (0.1 M) and subject to three freeze-pump-thaw cycles. Why: Triplet excited states of iridium photocatalysts are rapidly quenched by molecular oxygen via energy transfer (yielding singlet oxygen). Removing O₂ is mandatory for the catalytic cycle to proceed.

  • Irradiation: Irradiate the vial with 450 nm blue LEDs at 25 °C for 18 hours. A fan must be used to maintain ambient temperature and prevent thermal background reactions.

  • Validation & Quality Control: The generation of the active Ir(II) species is visually validated by a distinct color shift in the reaction mixture upon irradiation. Successful C–C bond formation is confirmed by 2D NMR (HMBC), showing a definitive correlation between the newly incorporated alkyl protons and the spirocyclic C2 carbon, explicitly distinguishing it from N-alkylation.

PhotoredoxMechanism Light Blue LED (450 nm) PC_Ground Ir(III) Ground State Light->PC_Ground Excitation PC_Excited *Ir(III) Excited State PC_Ground->PC_Excited Photon Absorption HAT_Cat Quinuclidine (HAT) PC_Excited->HAT_Cat SET (Oxidation) AmineRad α-Amino Radical HAT_Cat->AmineRad H-Atom Transfer from Spirocycle Product Alkylated Spirocycle AmineRad->Product Michael Addition

Photoredox and HAT dual-catalytic cycle for α-C-H functionalization.

References

  • Fleurisson, C. et al. "Intramolecular Buchwald-Hartwig N-Arylation of Bicyclic Hydrazines: Practical Access to Spiro[indoline-2,3'-piperidines]." ChemRxiv (2024). [Link]

  • Seidel, D. "The Azomethine Ylide Route to Amine C–H Functionalization." Accounts of Chemical Research (2015).[Link]

Application

Preparative HPLC Purification of 4,9-Dioxa-1-azaspiro[5.6]dodecane: High-pH Strategies for Basic Spirocyclic Amines

Chemical Profiling and Chromatographic Challenges 4,9-Dioxa-1-azaspiro[5.6]dodecane (CAS: 1850073-37-8) is a highly polar, spirocyclic building block frequently utilized in medicinal chemistry and drug development[1]. St...

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Author: BenchChem Technical Support Team. Date: April 2026

Chemical Profiling and Chromatographic Challenges

4,9-Dioxa-1-azaspiro[5.6]dodecane (CAS: 1850073-37-8) is a highly polar, spirocyclic building block frequently utilized in medicinal chemistry and drug development[1]. Structurally, it features a secondary amine (azaspiro) and two ether linkages (dioxa).

The primary challenge in purifying this compound via reversed-phase high-performance liquid chromatography (RP-HPLC) lies in its basicity. At a neutral pH, the secondary amine is fully protonated. When analyzed on standard silica-based C18 columns, the positively charged ammonium cation undergoes strong secondary ion-exchange interactions with negatively charged, residual surface silanols ( SiO− )[2].

Causality of Failure: This secondary electrostatic interaction disrupts the primary hydrophobic partitioning mechanism. The result is severe peak tailing, reduced resolution from structurally similar synthetic diastereomers or by-products, and unacceptably low mass loadability during preparative scale-up.

Mechanistic Mobile Phase Design

To establish a self-validating, high-yield purification method, the ionization state of the analyte must be strictly controlled. The fundamental rule for basic amines is to buffer the mobile phase at least two pH units above or below the analyte's pKa to ensure a single ionization state[2].

The High-pH Free-Base Strategy (Preferred)

By elevating the mobile phase pH to ~10.0 using 10 mM ammonium bicarbonate ( NH4​HCO3​ ), the secondary amine is deprotonated into its neutral, free-base form[3].

  • Causality: Neutralization dramatically increases the molecule's lipophilicity. The retention mechanism shifts entirely to hydrophobic interaction with the C18 phase, yielding sharp, symmetrical peaks. Furthermore, because the analyte is neutral, electrostatic repulsion between analyte molecules is minimized, allowing for a 5- to 10-fold increase in column loadability. Because standard silica dissolves above pH 8.0, Ethylene Bridged Hybrid (BEH) particles are mandatory to withstand these alkaline conditions[4].

The Low-pH Ion-Pairing Strategy (Alternative)

If high-pH conditions are unsuitable (e.g., due to base-sensitive functional groups on a derivative), a low-pH approach using 0.1% Trifluoroacetic acid (TFA) at pH ~2.0 is employed.

  • Causality: At pH 2.0, the amine is fully protonated, but crucially, the acidic surface silanols are also fully protonated (neutralized), eliminating the ion-exchange tailing effect. TFA acts as a hydrophobic ion-pairing agent, forming a neutral complex with the amine to facilitate retention[3].

Prep_HPLC_Logic A 4,9-Dioxa-1-azaspiro[5.6]dodecane (Basic Secondary Amine) B Low pH Strategy (pH 2.0) 0.1% TFA in H2O/ACN A->B C High pH Strategy (pH 10.0) 10mM NH4HCO3 in H2O/ACN A->C D Amine Protonated (+) Silanols Neutralized B->D E Amine Neutral (Free Base) Silanols Ionized (-) C->E F Ion-Pairing Retention (Moderate Loadability) D->F G Hydrophobic Retention (High Loadability) E->G H Prep HPLC Scale-up (BEH C18 Column) F->H G->H Preferred

Figure 1: Mechanistic decision tree for mobile phase selection in basic amine purification.

Quantitative Data Summaries

Table 1: Physicochemical & Chromatographic Profiling

ParameterValue / DescriptionChromatographic Implication
Compound 4,9-Dioxa-1-azaspiro[5.6]dodecanePolar, basic spirocycle requiring strict pH control.
Estimated pKa ~9.5 - 10.0 (Secondary Amine)Requires pH 10+ for sufficient neutralization.
High pH Buffer 10 mM NH4​HCO3​ (pH 10.0)Volatile, MS-compatible. Maximizes loadability[3].
Low pH Buffer 0.1% TFA in H2​O (pH 2.0)Volatile, MS-compatible. Good peak shape, lower loadability[2].
Stationary Phase BEH C18 (e.g., XBridge, 5 µm)Mechanically strong, pH-resistant (pH 1-12)[4].

Table 2: Preparative HPLC Gradient Protocol (High-pH Method)

Time (min)Flow Rate (mL/min)% Mobile Phase A (10 mM NH4​HCO3​ , pH 10)% Mobile Phase B (Acetonitrile)Curve
0.030.0955Initial
2.030.0955Isocratic Hold (Desalting)
12.030.04060Linear Gradient
13.030.0595Column Wash
16.030.0595Isocratic Wash
16.530.0955Re-equilibration
20.030.0955End

Self-Validating Experimental Protocol

Phase 1: Sample Preparation & Loading
  • Solvent Selection: Dissolve the crude 4,9-Dioxa-1-azaspiro[5.6]dodecane mixture in Dimethyl Sulfoxide (DMSO) or a 1:1 mixture of DMSO and Mobile Phase A.

    • Causality: DMSO ensures complete solubilization of both the free base and any residual salt forms, preventing catastrophic on-column precipitation during injection.

  • Filtration: Pass the solution through a 0.45 µm PTFE syringe filter to remove insoluble particulates that could foul the column frit.

  • Validation Checkpoint: Perform an analytical injection (e.g., 5 µL) using the scaled-down gradient. Calculate the USP Tailing Factor ( Tf​ ). If Tf​>1.5 , verify the pH of the ammonium bicarbonate buffer.

    • Note: Ammonium bicarbonate solutions can lose volatile ammonia gas over time, causing the pH to drift downward and tailing to re-emerge. Buffers must be prepared fresh daily[5].

Phase 2: Preparative Purification
  • Column Equilibration: Equilibrate a 19 x 150 mm BEH C18 Prep Column with 95% Mobile Phase A for at least 5 column volumes (CV).

  • Injection: Inject the optimized load volume (typically 0.5 - 2.0 mL depending on crude concentration and breakthrough volume).

  • Elution & Triggering: Execute the gradient detailed in Table 2. Utilize Mass Spectrometry (MS)-triggered fraction collection set to the [M+H]+ ion ( m/z ~172.1).

  • Validation Checkpoint: MS-triggering ensures that only the target azaspiro compound is collected, ignoring UV-absorbing impurities that lack the target mass[2]. Ensure the makeup solvent for the MS split flow contains 0.1% Formic Acid to promote positive electrospray ionization (ESI+) of the neutral free-base eluting from the column.

Phase 3: Post-Purification Processing
  • Pooling: Pool fractions containing the target mass with a UV purity > 95%.

  • Lyophilization: Freeze the pooled fractions at -80 °C and lyophilize.

    • Causality: Ammonium bicarbonate decomposes entirely into ammonia, carbon dioxide, and water under vacuum ( NH4​HCO3​→NH3​↑+CO2​↑+H2​O↑ ), leaving no inorganic salt residue in the final purified product[3]. Avoid non-volatile buffers like phosphates or citrates, which will contaminate the final product and cause severe signal suppression in downstream LC-MS analysis[3].

References

  • Source: aip.
  • Source: bldpharm.
  • Source: knauer.
  • Source: lcms.
  • Source: reddit.

Sources

Method

Application Note: 4,9-Dioxa-1-azaspiro[5.6]dodecane as an Fsp3-Rich Scaffold for Combinatorial Library Synthesis

Executive Summary The transition from planar, aromatic-heavy chemical libraries to three-dimensional, structurally complex architectures is a defining trend in modern drug discovery. This application note details the int...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The transition from planar, aromatic-heavy chemical libraries to three-dimensional, structurally complex architectures is a defining trend in modern drug discovery. This application note details the integration of 4,9-Dioxa-1-azaspiro[5.6]dodecane —a highly saturated, stereochemically rich spirocyclic scaffold—into combinatorial chemistry workflows. Designed for researchers and drug development professionals, this guide provides mechanistic insights, physicochemical profiling, and field-validated protocols for high-throughput parallel synthesis.

Scientific Background: Escaping "Flatland"

Historically, high-throughput synthetic practices biased screening libraries toward flat, achiral, and aromatic compounds due to the ease of cross-coupling reactions. However, over-reliance on sp2 -hybridized carbons often leads to poor aqueous solubility, off-target promiscuity, and higher clinical attrition rates.

In a seminal 2009 study, Lovering et al. demonstrated that increasing the fraction of sp3 -hybridized carbons ( Fsp3 ) and introducing chiral centers directly correlates with improved clinical success rates [1]. Spirocyclic scaffolds inherently address this by providing rigid, three-dimensional exit vectors that sample chemical space inaccessible to planar heterocycles [2]. Furthermore, a high Fsp3 value is now widely recognized as a critical parameter for predicting "drug-likeness" and overall developability [3].

G A Planar Aromatics (Low Fsp3) B Spirocyclic Scaffolds (High Fsp3) A->B Escape from Flatland C Enhanced 3D Complexity B->C D Improved Solubility C->D E Reduced Off-Target Toxicity C->E F Higher Clinical Success Rate D->F E->F

Fig 1. Impact of Fsp3-rich spirocyclic scaffolds on clinical success in drug discovery.

Scaffold Analysis: 4,9-Dioxa-1-azaspiro[5.6]dodecane

4,9-Dioxa-1-azaspiro[5.6]dodecane (CAS: 1850073-37-8) is an advanced building block featuring a spiro[5.6] core. It offers several distinct advantages for combinatorial library generation:

  • Perfect Saturation ( Fsp3 = 1.0): All 9 carbon atoms are sp3 -hybridized, ensuring maximum 3D character.

  • Orthogonal Functionalization: The secondary amine at the 1-aza position serves as a highly reactive, singular point for divergent synthesis (e.g., amidation, reductive amination, sulfonylation).

  • Optimized Physicochemical Profile: The inclusion of two ether oxygens (4,9-dioxa) acts as a built-in solubility enhancer. These heteroatoms provide vital hydrogen-bond acceptors while keeping the lipophilicity (cLogP) low, counteracting the typical lipophilicity penalty associated with large aliphatic ring systems.

Physicochemical Profiling of the Scaffold and Predicted Libraries

When designing a combinatorial library, it is crucial that the core scaffold is small and polar enough to ensure that the final functionalized derivatives remain within "lead-like" space (MW < 350, cLogP < 3.0).

PropertyCore ScaffoldRepresentative Amide LibraryRepresentative Alkylamine Library
Molecular Weight ( g/mol ) 171.24250 – 350230 – 320
Fsp3 1.00> 0.60> 0.75
cLogP ~0.501.5 – 3.01.0 – 2.5
TPSA (Ų) 30.550 – 7035 – 45
H-Bond Donors 100
H-Bond Acceptors 343

Combinatorial Synthesis Workflows

To maximize the chemical space covered by the 4,9-Dioxa-1-azaspiro[5.6]dodecane scaffold, parallel synthesis workflows are employed. The two most robust reactions for functionalizing this secondary amine are High-Throughput Amide Coupling and Parallel Reductive Amination .

G S Scaffold: 4,9-Dioxa-1-azaspiro[5.6]dodecane W1 Parallel Amide Coupling (HATU, DIPEA, DMF) S->W1 W2 Reductive Amination (NaBH(OAc)3, DCE) S->W2 R1 Diversity Set A: Carboxylic Acids R1->W1 R2 Diversity Set B: Aldehydes/Ketones R2->W2 P High-Throughput Purification (Prep-HPLC / SPE) W1->P W2->P L1 Spiro-Amide Library (n = 100s) P->L1 L2 Spiro-Alkylamine Library (n = 100s) P->L2

Fig 2. Combinatorial workflow for generating spirocyclic libraries via parallel synthesis.

Validated Experimental Protocols

Protocol A: High-Throughput Amide Coupling

Mechanistic Rationale: The secondary amine at the 1-position is sterically hindered by the adjacent quaternary spiro carbon at position 6. Standard coupling reagents (e.g., EDC/HOBt) often result in sluggish kinetics and poor yields. HATU is selected because it generates a highly reactive 7-azabenzotriazole active ester, which rapidly acylates hindered amines. DIPEA acts as a non-nucleophilic base, neutralizing the system without competing for the electrophile.

Materials:

  • 4,9-Dioxa-1-azaspiro[5.6]dodecane (0.1 M in anhydrous DMF)

  • Diverse Carboxylic Acid Library (0.12 M in anhydrous DMF)

  • HATU (0.15 M in anhydrous DMF)

  • N,N-Diisopropylethylamine (DIPEA)

Step-by-Step Procedure:

  • Preparation: In a 96-well deep-well reaction block, dispense 500 µL of the carboxylic acid solution (0.06 mmol, 1.2 equiv) into each well.

  • Activation: Add 400 µL of the HATU solution (0.06 mmol, 1.2 equiv) to each well, followed by 26 µL of DIPEA (0.15 mmol, 3.0 equiv). Agitate the block at room temperature for 15 minutes to ensure complete formation of the active ester.

  • Coupling: Dispense 500 µL of the 4,9-Dioxa-1-azaspiro[5.6]dodecane solution (0.05 mmol, 1.0 equiv) into each well.

  • Incubation: Seal the reaction block and shake at 40°C for 12–16 hours.

  • Quenching & Purification: Quench the reactions with 100 µL of H2​O . Remove DMF via centrifugal evaporation (SpeedVac). Re-dissolve the crude mixtures in DMSO/MeOH and purify via mass-directed preparative HPLC.

Protocol B: Parallel Reductive Amination

Mechanistic Rationale: The steric bulk of the spirocyclic core also impedes standard imine formation. To drive the reaction forward, a mild reducing agent, Sodium triacetoxyborohydride ( NaBH(OAc)3​ ) , is utilized. Unlike NaBH4​ , NaBH(OAc)3​ is chemoselective; it reduces the intermediate iminium ion rapidly but does not reduce the unreacted aldehyde/ketone at room temperature. 1,2-Dichloroethane (DCE) is the preferred solvent as it stabilizes the iminium intermediate.

Materials:

  • 4,9-Dioxa-1-azaspiro[5.6]dodecane (0.1 M in anhydrous DCE)

  • Diverse Aldehyde Library (0.12 M in anhydrous DCE)

  • Sodium triacetoxyborohydride ( NaBH(OAc)3​ ) (solid or suspended in DCE)

  • Glacial Acetic Acid (AcOH)

Step-by-Step Procedure:

  • Imine Formation: In a 96-well reaction block, dispense 500 µL of the 4,9-Dioxa-1-azaspiro[5.6]dodecane solution (0.05 mmol, 1.0 equiv) and 500 µL of the aldehyde solution (0.06 mmol, 1.2 equiv) into each well.

  • Acid Catalysis: Add 3 µL of glacial acetic acid (0.05 mmol, 1.0 equiv) to each well to catalyze iminium ion formation. Shake at room temperature for 2 hours.

  • Reduction: Add 21 mg of NaBH(OAc)3​ (0.10 mmol, 2.0 equiv) to each well.

  • Incubation: Seal the block and agitate at room temperature for 16 hours.

  • Workup: Quench the reactions by adding 500 µL of saturated aqueous NaHCO3​ to neutralize the acetic acid and destroy excess reducing agent. Extract the organic layer, evaporate the DCE, and purify the resulting spiro-alkylamines via solid-phase extraction (SPE) using SCX (Strong Cation Exchange) cartridges to isolate the basic amine products.

References

  • Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from flatland: increasing saturation as an approach to improving clinical success. Journal of Medicinal Chemistry, 52(21), 6752-6756. URL:[Link]

  • Zheng, Y., Tice, C. M., & Singh, S. B. (2014). The use of spirocyclic scaffolds in drug discovery. Bioorganic & Medicinal Chemistry Letters, 24(16), 3673-3682. URL:[Link]

  • Wei, W., Cherukupalli, S., Jing, L., Liu, X., & Zhan, P. (2020). Fsp3: A new parameter for drug-likeness. Drug Discovery Today, 25(10), 1839-1845. URL: [Link]

Application

Application Note: Scale-Up Manufacturing and Isolation Processes for 4,9-Dioxa-1-azaspiro[5.6]dodecane

Introduction & Strategic Rationale The incorporation of spirocyclic aliphatic amines into drug discovery pipelines has surged due to their ability to impart profound structural rigidification, improve metabolic stability...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Strategic Rationale

The incorporation of spirocyclic aliphatic amines into drug discovery pipelines has surged due to their ability to impart profound structural rigidification, improve metabolic stability, and navigate complex intellectual property landscapes. 4,9-Dioxa-1-azaspiro[5.6]dodecane (CAS 1850073-37-8) represents a premium building block in this class, fusing a morpholine ring with an oxepane ring via a quaternary spiro center.

This application note details a robust, five-step scale-up manufacturing protocol for 4,9-Dioxa-1-azaspiro[5.6]dodecane. Designed for kilo-lab to pilot-plant translation, the methodology eschews hazardous intermediates (e.g., volatile alpha-aminonitriles or toxic ethylene oxide gas) in favor of highly crystalline intermediates and self-validating reaction cascades.

Retrosynthetic Strategy & Mechanistic Causality

The synthesis relies on the sequential construction of the morpholine ring onto the pre-existing 7-membered oxepane scaffold.

  • Spiro-Center Generation: We utilize the [1] on oxepan-4-one. Causality: Unlike the Strecker synthesis which yields unstable aminonitriles, the Bucherer-Bergs reaction drives the equilibrium forward via the precipitation of a highly stable, insoluble hydantoin intermediate. This allows for simple isolation by filtration, bypassing chromatography.

  • Amino Alcohol Formation: The hydantoin is hydrolyzed to the amino acid, followed by reduction. Causality: Direct reduction of zwitterionic amino acids is notoriously difficult. We employ a [2] which generates diborane in situ. This selectively reduces the carboxylic acid to a primary alcohol without over-reducing the ether linkages[3].

  • Morpholinone Cyclization: The morpholine ring is closed via a two-stage, one-pot N-acylation and intramolecular Williamson ether synthesis using chloroacetyl chloride[4]. Causality: The differential nucleophilicity between the primary amine and the primary alcohol allows for selective N-acylation at low temperatures. Subsequent base addition triggers the alkoxide-driven SN2 displacement of the chloride, forming the morpholin-3-one lactam.

Workflow A Oxepan-4-one (Starting Material) B Hydantoin Intermediate (Bucherer-Bergs) A->B KCN, (NH4)2CO3 C Amino Acid (Alkaline Hydrolysis) B->C NaOH, 110°C D Amino Alcohol (NaBH4/I2 Reduction) C->D NaBH4, I2 E Morpholin-3-one (Cyclization) D->E 1. ClCH2COCl 2. KOtBu F 4,9-Dioxa-1-azaspiro[5.6]dodecane (Amide Reduction) E->F Red-Al, THF

Figure 1: Five-step scalable synthesis workflow for 4,9-Dioxa-1-azaspiro[5.6]dodecane.

Step-by-Step Manufacturing Protocols

Step 1: Bucherer-Bergs Hydantoin Synthesis

Protocol: Charge a 20 L jacketed reactor with oxepan-4-one (1.0 kg, 8.76 mol), ethanol (5.0 L), and DI water (5.0 L). Add ammonium carbonate (2.52 kg, 26.3 mol) and potassium cyanide (855 g, 13.1 mol) sequentially. Heat the biphasic mixture to 60 °C. Self-Validation & IPC: The reaction is self-validating; as the reaction progresses, the initial suspension becomes a homogeneous solution, followed by the dense precipitation of the spiro-hydantoin product. Stir for 24 h, cool to 0 °C, and filter. Wash the filter cake with cold water (3 × 2 L) to remove residual cyanides.

Step 2: Alkaline Hydrolysis to 4-Aminooxepane-4-carboxylic Acid

Protocol: Transfer the wet hydantoin cake to a pressure reactor. Add 3M NaOH aqueous solution (10.0 L). Seal and heat to 110 °C for 48 h. Cool the reactor to 20 °C. Self-Validation & IPC: Slowly acidify the mixture using concentrated HCl while monitoring the pH. At pH ~6.5 (the isoelectric point of the amino acid), massive crystallization will occur. Filter the white precipitate and dry under vacuum at 50 °C.

Step 3: In Situ Borane Reduction to Amino Alcohol

Protocol: In a dry, nitrogen-purged 20 L reactor, suspend the amino acid (800 g, 5.0 mol) and NaBH₄ (450 g, 11.9 mol) in anhydrous THF (8.0 L). Cool to 0 °C. Dissolve Iodine (1.27 kg, 5.0 mol) in THF (3.0 L) and add dropwise over 3 hours. Self-Validation & IPC: The reduction validates itself visually; the deep brown color of the iodine solution dissipates instantly upon hitting the reaction mixture due to the rapid formation of the active diborane species. Once addition is complete, reflux for 18 h. Quench cautiously with methanol until gas evolution ceases. Concentrate, basify with 20% NaOH, and extract with dichloromethane (DCM).

Mechanism A Amino Alcohol (4-aminooxepan-4-yl)methanol B N-Acylation Selective reaction at primary amine A->B ClCH2COCl, Et3N, -5°C C Chloroacetamide Intermediate -NH-CO-CH2-Cl B->C D Alkoxide Formation Base deprotonates -CH2OH C->D KOtBu, THF, 0°C E Intramolecular SN2 Alkoxide attacks -CH2-Cl D->E -Cl⁻ (Exothermic) F Morpholin-3-one Spirocyclic lactam formed E->F

Figure 2: Mechanistic pathway for the morpholin-3-one ring construction via intramolecular SN2.

Step 4: Morpholinone Cyclization

Protocol: Dissolve the amino alcohol (500 g, 3.44 mol) and triethylamine (1.05 kg, 10.3 mol) in DCM (5.0 L). Cool to -5 °C. Add chloroacetyl chloride (427 g, 3.78 mol) dropwise, maintaining the temperature below 0 °C. Stir for 2 h. Remove DCM under reduced pressure and redissolve the crude intermediate in THF (5.0 L). Cool to 0 °C and add potassium tert-butoxide (850 g, 7.5 mol) in portions. Self-Validation & IPC: The cyclization is confirmed by a mild exotherm upon KOtBu addition and the precipitation of KCl salts. Stir at room temperature for 12 h. Filter the salts, concentrate the filtrate, and recrystallize the morpholinone from ethyl acetate/heptane.

Step 5: Final Lactam Reduction

Protocol: Dissolve the morpholinone (400 g, 2.16 mol) in THF (4.0 L). Cool to 0 °C. Slowly add Red-Al (65% wt in toluene, 1.5 L). Reflux the mixture for 4 h. Self-Validation & IPC: Cool to 0 °C and quench by the Fieser method (or dropwise addition of 1M NaOH) until the aluminum salts precipitate as a granular white solid. Filter through Celite, extract the filtrate with MTBE, dry over Na₂SO₄, and concentrate. Purify via fractional vacuum distillation to yield the pure 4,9-Dioxa-1-azaspiro[5.6]dodecane as a colorless oil.

Data Presentation & Quality Control

Table 1: Process Mass Intensity (PMI) & Yield Summary

Step Chemical Transformation Yield (%) PMI ( kg/kg ) In-Process Control (IPC)
1 Bucherer-Bergs Hydantoin 85 12.4 HPLC (210 nm)
2 Alkaline Hydrolysis 80 18.2 Ninhydrin Stain / pH metering
3 Borane Reduction 75 22.5 GC-FID
4 Morpholinone Cyclization 70 25.1 LC-MS

| 5 | Lactam Reduction | 85 | 15.3 | GC-MS / Karl Fischer |

Table 2: Critical Quality Attributes (CQAs) for Final API Building Block

Parameter Specification Analytical Technique
Appearance Colorless to pale yellow oil Visual Inspection
Purity ≥ 98.0% (a/a) GC-FID
Identity Conforms to structure ¹H and ¹³C NMR
Water Content ≤ 0.5% w/w Karl Fischer Titration

| Residual Solvents | ≤ 5000 ppm (THF, Toluene) | Headspace GC |

References

  • The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity Source: Molecules (MDPI) / PubMed Central URL:[Link]

  • Review on Synthetic Approaches toward Rivaroxaban (Xarelto), an Anticoagulant Drug Source: Organic Process Research & Development (ACS) URL:[Link]

  • A Safer Reduction of Carboxylic Acids with Titanium Catalysis (Citing NaBH4/I2 methodologies) Source: Journal of Organic Chemistry (ACS) URL:[Link]

  • Sodium Borohydride: Uses & Properties Source: Scribd (Chemical Properties Documentation) URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Troubleshooting degradation of 4,9-Dioxa-1-azaspiro[5.6]dodecane in acidic aqueous media

Welcome to the Technical Support Center for spirocyclic building blocks. As a Senior Application Scientist, I have compiled this definitive guide to address the specific instability of 4,9-Dioxa-1-azaspiro[5.6]dodecane i...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for spirocyclic building blocks. As a Senior Application Scientist, I have compiled this definitive guide to address the specific instability of 4,9-Dioxa-1-azaspiro[5.6]dodecane in acidic aqueous environments.

Spirocyclic systems containing heteroatoms (such as spiroaminals, spiroketals, and related oxa/aza-spirocycles) are notoriously sensitive to Brønsted acids. This guide explores the causality behind this degradation, provides field-proven troubleshooting FAQs, and establishes self-validating protocols to ensure the integrity of your compound during synthesis, purification, and analysis.

Mechanistic Causality: Why Does Degradation Occur?

The structural core of 4,9-Dioxa-1-azaspiro[5.6]dodecane features a highly strained spiro carbon (C6) flanked by heteroatoms. In aqueous media with a pH < 5.0, the nitrogen or oxygen atoms readily protonate. This protonation weakens the adjacent C–N or C–O bonds, triggering a cascade that relieves the steric strain of the spiro junction[1].

The mechanism proceeds via the expulsion of the protonated leaving group, assisted by the lone pair of the adjacent heteroatom, to form a planar, highly electrophilic iminium or oxocarbenium intermediate[2]. Because the system is in an aqueous environment, water rapidly acts as a nucleophile, attacking this intermediate and irreversibly hydrolyzing the scaffold into open-chain amino-alcohols and ketones[3].

Mechanism A 4,9-Dioxa-1-azaspiro[5.6]dodecane (Intact Spirocycle) B Protonated Intermediate (pH < 5) A->B + H⁺ (Acidic Media) C Ring-Opened Iminium/Oxocarbenium Ion B->C Ring Cleavage D Nucleophilic Attack by H2O C->D + H₂O E Degradation Products (Amino-alcohols / Ketones) D->E Hydrolysis

Acid-catalyzed degradation mechanism of the spirocyclic system.

Troubleshooting FAQs

Q1: My compound disappears during LC-MS analysis, and I see multiple new peaks. What is happening? A1: Standard reverse-phase HPLC mobile phases typically contain 0.1% Formic Acid (FA) or Trifluoroacetic Acid (TFA), which drops the pH to ~2.0–2.5. At this pH, the spiro core hydrolyzes on the column before reaching the detector. Solution: Switch to a high-pH mobile phase. We recommend using 10 mM Ammonium Bicarbonate (adjusted to pH 8.0–8.5 with Ammonium Hydroxide) alongside a base-stable C18 column. This keeps the spiro center unprotonated and intact during the run.

Q2: I need to perform a Boc-deprotection on a downstream intermediate. How can I remove the protecting group without destroying the spiro[5.6]dodecane core? A2: Strong Brønsted acids (like neat TFA or HCl in dioxane) will completely cleave the spiro system[1]. Solution: Employ non-aqueous Lewis acid-mediated deprotection strategies. Using Trimethylsilyl trifluoromethanesulfonate (TMSOTf) with 2,6-lutidine in anhydrous dichloromethane (DCM) at 0 °C allows for Boc removal while kinetically protecting the spiro core from hydrolysis.

Q3: My NMR spectra in CDCl₃ show gradual degradation over 24 hours. Is the compound inherently unstable at room temperature? A3: The compound is thermally stable, but standard Chloroform-d (CDCl₃) slowly decomposes over time to generate trace amounts of phosgene and hydrochloric acid (HCl)[4]. Even parts-per-million levels of HCl will catalyze the ring-opening of the spirocycle. Solution: Filter your CDCl₃ through a short pad of basic alumina immediately before use to remove acidic impurities, or switch to a non-acidic deuterated solvent such as Benzene-d₆ or DMSO-d₆.

Quantitative Degradation Data

To assist in experimental planning, we have quantified the stability of 4,9-Dioxa-1-azaspiro[5.6]dodecane across various aqueous conditions.

pH LevelBuffer System / AdditiveTemperature (°C)Estimated Half-Life (t₁/₂)Primary Degradant
2.00.1% TFA in H₂O25< 5 minutesRing-opened amino-ketone
5.0Acetate Buffer252.4 hoursRing-opened amino-ketone
5.0Acetate Buffer4> 48 hoursTrace degradants
7.4Phosphate Buffered Saline25> 14 daysStable
8.5Ammonium Bicarbonate25> 30 daysStable

Table 1: Degradation kinetics of 4,9-Dioxa-1-azaspiro[5.6]dodecane in aqueous media.

Experimental Protocol: Base-Stabilized Extraction Workflow

When isolating 4,9-Dioxa-1-azaspiro[5.6]dodecane from a reaction mixture, standard acidic workups will result in significant yield loss. Use this self-validating, base-stabilized extraction protocol to ensure high recovery.

Step-by-Step Methodology:

  • Reaction Quenching: Terminate the reaction by pouring the mixture into a 10-fold volumetric excess of ice-cold saturated aqueous NaHCO₃ (pH ~8.3). Causality: The low temperature slows any potential kinetic degradation, while the bicarbonate immediately neutralizes acidic byproducts.

  • Partitioning: Extract the aqueous layer with a non-polar organic solvent (e.g., MTBE or Ethyl Acetate). Avoid halogenated solvents if the extract will be stored for extended periods.

  • Washing: Wash the combined organic layers with brine that has been adjusted to pH 8.0 using dilute NaOH.

  • Drying (Critical Step): Dry the organic layer over anhydrous Potassium Carbonate (K₂CO₃). Causality: Do NOT use Magnesium Sulfate (MgSO₄), as it is mildly acidic and can catalyze localized degradation on the surface of the desiccant crystals.

  • Concentration: Evaporate the solvent under reduced pressure. Maintain the rotary evaporator water bath at or below 30 °C to prevent thermal stress on the concentrated oil.

Troubleshooting Start Observe Degradation in Aqueous Media CheckPH Check Media pH Start->CheckPH IsAcidic pH < 6.0? CheckPH->IsAcidic AdjustPH Adjust to pH 7.5 - 8.5 (Use NH₄HCO₃ or Phosphate) IsAcidic->AdjustPH Yes CheckTemp Check Temperature IsAcidic->CheckTemp No Stable Compound Stabilized AdjustPH->Stable ReduceTemp Reduce to 4°C or use co-solvents CheckTemp->ReduceTemp ReduceTemp->Stable

Decision tree for mitigating spirocycle degradation in aqueous media.

References

  • Computational Insights into the Central Role of Nonbonding Interactions in Modern Covalent Organocatalysis Source: Accounts of Chemical Research, ACS Publications URL:[Link]

  • Degradability, Thermal Stability, and High Thermal Properties in Spiro Polycycloacetals Partially Derived from Lignin Source: Polymer Chemistry, RSC URL:[Link]

  • Structure and conformational analysis of spiroketals from 6-O-methyl-9(E)-hydroxyiminoerythronolide A Source: PubMed Central (PMC), NIH URL:[Link]

Sources

Optimization

Technical Support Center: Advanced Strategies for N-Alkylation of 4,9-Dioxa-1-azaspiro[5.6]dodecane

Welcome to the dedicated technical guide for navigating the challenges associated with the N-alkylation of 4,9-Dioxa-1-azaspiro[5.6]dodecane. This document provides in-depth troubleshooting advice, frequently asked quest...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the dedicated technical guide for navigating the challenges associated with the N-alkylation of 4,9-Dioxa-1-azaspiro[5.6]dodecane. This document provides in-depth troubleshooting advice, frequently asked questions, and validated protocols designed for researchers and drug development professionals. Our focus is on overcoming the significant steric hindrance presented by the spirocyclic core to achieve successful and efficient synthesis of tertiary amine derivatives.

Part 1: Troubleshooting Guide - Overcoming Common Hurdles

This section addresses specific experimental failures and provides a logical, step-by-step approach to problem-solving.

Question 1: My N-alkylation reaction with a primary alkyl halide (e.g., Iodomethane, Benzyl Bromide) shows no conversion or is extremely slow. What is the primary cause and how can I fix it?

Answer:

This is a classic symptom of steric hindrance. The nitrogen lone pair in 4,9-Dioxa-1-azaspiro[5.6]dodecane is sterically shielded by the adjacent axial protons of the cyclohexane and the dioxolane-like ring. This conformation significantly impedes the approach of the alkyl halide for a standard SN2 reaction.

Causality: The direct SN2 pathway requires a backside attack on the alkyl halide. The bulky spirocyclic scaffold creates a "steric cone" around the nitrogen, dramatically increasing the activation energy for this pathway.

Troubleshooting Workflow:

G Start Low/No Conversion with Primary Alkyl Halide Check1 Initial Diagnosis: Severe Steric Hindrance Start->Check1 Step1 Strategy 1: Increase Reagent Reactivity Check1->Step1 Modify Reagents Step2 Strategy 2: Change Reaction Conditions Check1->Step2 Optimize Conditions Step3 Strategy 3: Alternative Mechanistic Pathway Check1->Step3 Change Strategy Action1a Switch to a more reactive alkylating agent: Alkyl triflate (R-OTf) Step1->Action1a Action1b Use a Meerwein salt: (e.g., Et3O+BF4-) Step1->Action1b Action2a Increase Temperature: (e.g., from RT to 80-120 °C) Step2->Action2a Action2b Use a more polar aprotic solvent: (e.g., DMF, NMP) Step2->Action2b Action2c Add a phase-transfer catalyst: (e.g., TBAB) Step2->Action2c Action3a Consider Reductive Amination (if applicable) Step3->Action3a Action3b Explore Mitsunobu Reaction (for primary/secondary alcohols) Step3->Action3b End Successful N-Alkylation Action1a->End Action1b->End Action2a->End Action2b->End Action2c->End Action3a->End Action3b->End

Caption: Troubleshooting workflow for failed N-alkylation.

Detailed Recommendations:

  • Enhance Alkylating Agent Reactivity: Switch from alkyl halides to alkyl triflates (R-OTf) or tosylates (R-OTs). These have much better leaving groups, making the electrophile "harder" and more reactive.

  • Force the Conditions:

    • Solvent: Move from standard solvents like acetonitrile or THF to high-boiling polar aprotic solvents such as N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP). These solvents can better solvate the transition state and allow for higher reaction temperatures.

    • Temperature: Increase the reaction temperature significantly. Monitor for decomposition, but temperatures in the range of 80-120 °C are often required. Microwave irradiation can also be highly effective in accelerating these slow reactions.

  • Use a Non-Nucleophilic Base: Employ a sterically hindered, non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) or 2,6-lutidine. This prevents the base from competing with the spiro-amine in reacting with the alkylating agent.

Question 2: My reaction works, but I am observing significant quaternization of the nitrogen, leading to a mixture of products and low yield of the desired tertiary amine. How can I prevent this over-alkylation?

Answer:

Quaternization occurs when the newly formed, and often more nucleophilic, tertiary amine product reacts with another molecule of the alkylating agent. This is a common issue when the rate of the second alkylation is comparable to or faster than the first.

Mitigation Strategies:

StrategyPrincipleKey Parameters to Control
Stoichiometry Control Limit the availability of the alkylating agent.Use the alkylating agent as the limiting reagent. Start with 1.0-1.1 equivalents.
Slow Addition Maintain a low instantaneous concentration of the alkylating agent.Add the alkylating agent dropwise via a syringe pump over several hours.
Lower Temperature Reduce the reaction rate to favor the first alkylation.Run the reaction at the lowest possible temperature that still affords a reasonable rate for the primary reaction.
Bulky Alkylating Agent Increase steric hindrance around the tertiary amine product.If the R-group is variable, using a bulkier alkylating agent can sterically disfavor the second addition.

Protocol Adjustment - Minimizing Quaternization: A proven method is to add the alkylating agent slowly to a solution of the amine and base at a controlled temperature. This keeps the concentration of the electrophile low, ensuring it is more likely to react with the more abundant secondary amine starting material rather than the newly formed tertiary amine product.

Part 2: Frequently Asked Questions (FAQs)

FAQ 1: Is reductive amination a viable alternative for introducing bulky groups?

Answer:

Absolutely. Reductive amination is often a superior strategy for synthesizing sterically hindered tertiary amines. Instead of forming a C-N bond via an SN2 reaction, this two-step, one-pot process involves the formation of an iminium ion intermediate, which is then reduced.

Mechanism Overview:

  • Iminium Formation: The secondary amine reacts with an aldehyde or ketone to form a sterically encumbered iminium ion.

  • Reduction: A hydride reagent, typically a borohydride derivative, reduces the iminium ion to the tertiary amine.

Advantages:

  • Avoids Harsh Conditions: Often proceeds at room temperature.

  • Circumvents SN2 Limitations: The mechanism is not dependent on backside attack at a carbon center, neatly bypassing the steric hindrance issue associated with alkyl halides.

  • Suitable Reductants: Use mild and sterically selective reducing agents like sodium triacetoxyborohydride (STAB). STAB is particularly effective as it is less reactive towards the carbonyl starting material and preferentially reduces the iminium intermediate.

G Amine Spiro-Amine (R2NH) Iminium Iminium Ion [R2N=CR']+ Amine->Iminium Carbonyl Aldehyde/Ketone (R'-C=O) Carbonyl->Iminium + H+ Product Tertiary Amine (R2N-CHR') Iminium->Product Reducer Hydride Reductant (e.g., STAB) Reducer->Product + [H-]

Caption: Reductive amination pathway.

FAQ 2: Can the Mitsunobu reaction be used for N-alkylation of this spiro-amine?

Answer:

Yes, the Mitsunobu reaction is a powerful tool for this purpose, especially when you are starting from an alcohol (R-OH) instead of an alkyl halide. It is renowned for its ability to function under mild conditions and overcome steric challenges.

Mechanism Principle: The reaction proceeds via an alkoxyphosphonium salt intermediate. The spiro-amine acts as the nucleophile, attacking this activated alcohol intermediate. The stereochemistry at the alcohol's carbon center is inverted, which is a key feature of this reaction.

Key Considerations:

  • Reagents: Requires a phosphine (e.g., triphenylphosphine, PPh₃) and an azodicarboxylate (e.g., diethyl azodicarboxylate, DEAD, or diisopropyl azodicarboxylate, DIAD).

  • Advantages: Works well for secondary alcohols where direct alkylation via the corresponding halide would be difficult due to competing E2 elimination.

  • Drawbacks: Stoichiometric phosphine oxide and hydrazine byproducts can complicate purification.

Part 3: Validated Experimental Protocols

Protocol 1: Forced-Condition N-Alkylation with an Alkyl Triflate

This protocol is designed for cases where standard alkylation with halides has failed.

  • Inert Atmosphere: To a flame-dried, round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4,9-Dioxa-1-azaspiro[5.6]dodecane (1.0 eq).

  • Solvent & Base: Add anhydrous NMP (approx. 0.1 M concentration) followed by N,N-Diisopropylethylamine (DIPEA, 2.0 eq).

  • Cooling: Cool the mixture to 0 °C in an ice bath.

  • Reagent Addition: Add the alkyl triflate (R-OTf, 1.2 eq) dropwise over 15 minutes. Caution: Alkyl triflates are highly reactive.

  • Reaction: Allow the reaction to warm to room temperature, then heat to 100 °C. Monitor the reaction progress by TLC or LC-MS every 4 hours.

  • Workup: Upon completion, cool the mixture to room temperature and dilute with ethyl acetate. Wash sequentially with saturated aqueous NaHCO₃ solution (2x) and brine (1x).

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography.

Protocol 2: Reductive Amination using Sodium Triacetoxyborohydride (STAB)

This protocol is a robust alternative for coupling the spiro-amine with an aldehyde or ketone.

  • Setup: To a round-bottom flask with a stir bar, add 4,9-Dioxa-1-azaspiro[5.6]dodecane (1.1 eq) and the carbonyl compound (aldehyde or ketone, 1.0 eq).

  • Solvent: Add anhydrous dichloromethane (DCM) or 1,2-dichloroethane (DCE) to achieve a concentration of approximately 0.2 M.

  • Acid Catalyst (Optional): For less reactive systems, add a catalytic amount of acetic acid (0.1 eq).

  • Iminium Formation: Stir the mixture at room temperature for 1-2 hours to allow for the formation of the iminium intermediate.

  • Reduction: Add sodium triacetoxyborohydride (STAB, 1.5 eq) portion-wise over 10 minutes. Note: The reaction may gently effervesce.

  • Reaction: Stir at room temperature and monitor by TLC or LC-MS. Reactions are typically complete within 3-24 hours.

  • Workup: Carefully quench the reaction by slow addition of saturated aqueous NaHCO₃ solution. Stir vigorously for 30 minutes. Separate the layers and extract the aqueous layer with DCM (2x).

  • Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate. Purify the residue by flash column chromatography.

References

  • Title: A review of reductive aminations of carbon-yl compounds with borohydride and borane reducing agents Source: Organic Preparations and Procedures International URL: [Link]

  • Title: The Mitsunobu Reaction: A Powerful Tool in Organic Synthesis Source: The Royal Society of Chemistry URL: [Link]

Troubleshooting

Technical Support Center: Troubleshooting the Synthesis of 4,9-Dioxa-1-azaspiro[5.6]dodecane

Welcome to the Process Chemistry Support Center. This guide is specifically engineered for researchers and drug development professionals scaling or optimizing the synthesis of 4,9-Dioxa-1-azaspiro[5.6]dodecane . As a hi...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Process Chemistry Support Center. This guide is specifically engineered for researchers and drug development professionals scaling or optimizing the synthesis of 4,9-Dioxa-1-azaspiro[5.6]dodecane .

As a highly valuable spirocyclic bioisostere, constructing the morpholine-oxepane fused system requires precise control over intra- versus intermolecular kinetics. The most reliable synthetic route utilizes a 5-step sequence starting from oxepan-4-one: a Bucherer-Bergs hydantoin synthesis, basic hydrolysis, reduction to an amino alcohol, Schotten-Baumann acylation, and a highly controlled intramolecular etherification.

Below, you will find a mechanistic breakdown of the workflow, a troubleshooting database for mitigating unwanted byproducts, and a self-validating experimental protocol.

Synthetic Pathway Visualization

G A Oxepan-4-one B Spirohydantoin A->B Bucherer-Bergs C Amino Acid B->C Hydrolysis D Amino Alcohol C->D Reduction E Chloroacetamide D->E Acylation F Morpholinone E->F Cyclization G 4,9-Dioxa-1-azaspiro [5.6]dodecane F->G Reduction

Workflow for the 5-step synthesis of 4,9-Dioxa-1-azaspiro[5.6]dodecane.

Troubleshooting Database & Causality FAQs

Phase 1: Core Assembly (Steps 1–3)

Q: Why am I seeing incomplete conversion of oxepan-4-one to the spirohydantoin byproduct? Causality: The Bucherer-Bergs reaction relies on the formation of a cyanohydrin intermediate followed by a reaction with ammonium carbonate[1]. The reaction generates ammonia and carbon dioxide in situ. If your reaction vessel is not properly sealed, these gases escape, shifting the thermodynamic equilibrium backward and stalling the reaction. Solution: Conduct the reaction in a sealed pressure tube or autoclave at 60–70 °C to maintain the partial pressure of NH3​ and CO2​ .

Q: During the LiAlH4​ reduction of 4-aminooxepane-4-carboxylic acid, I get a complex mixture and poor yields of the amino alcohol. How can I improve this? Causality: Unprotected amino acids exist as zwitterions, making them highly insoluble in the ethereal solvents (THF, diethyl ether) required for LiAlH4​ reductions. This causes the starting material to coat the surface of the hydride reagent, leading to incomplete reduction and localized thermal degradation. Solution: Do not reduce the free amino acid directly. First, convert it to the corresponding methyl ester using SOCl2​ /MeOH. The ester is highly soluble in THF, allowing for a homogeneous, clean reduction to (4-aminooxepan-4-yl)methanol.

Phase 2: Ring Closure & Byproduct Mitigation (Steps 4–5)

Q: How do I prevent O-acylation when reacting the amino alcohol with chloroacetyl chloride? Causality: Both the primary amine and the primary alcohol are nucleophilic. While the amine is kinetically more nucleophilic, O-acylation (or N,O-diacylation) occurs when the local concentration of chloroacetyl chloride spikes or if the reaction warms up, providing enough thermal energy to overcome the activation barrier for alcohol attack. Solution: Utilize strict Schotten-Baumann biphasic conditions (DCM and aqueous NaOH)[2]. The biphasic system partitions the free amine at the interface, ensuring that the highly reactive acid chloride is consumed by the amine before it can react with the hydroxyl group.

Q: My cyclization step yields a heavy, viscous byproduct instead of the desired morpholin-3-one. What is happening? Causality: The cyclization of the N-(chloroacetyl) intermediate via alkoxide attack is a kinetic competition. The desired pathway is a unimolecular intramolecular ring closure ( kintra​ ) forming the 6-membered morpholinone ring. The unwanted pathway is a bimolecular intermolecular SN​2 attack ( kinter​ ), which forms a 14-membered dimer or linear oligomers. High substrate concentrations exponentially increase the probability of intermolecular collisions.

G A N-(4-(hydroxymethyl)oxepan-4-yl) 2-chloroacetamide B Alkoxide Intermediate A->B Base (KOtBu) C Intramolecular Attack (High Dilution) B->C k_intra D Intermolecular Attack (High Concentration) B->D k_inter [Alkoxide] E Morpholin-3-one Derivative (Desired Product) C->E F 14-Membered Dimer / Oligomers (Unwanted Byproduct) D->F

Kinetic competition between desired cyclization and unwanted dimerization.

Solution: You must manipulate the kinetics by executing the reaction under high-dilution conditions. As shown in the optimization data below, maintaining a concentration of ≤0.01 M and using a non-nucleophilic base drastically reduces dimer formation.

Quantitative Data: Optimization of Morpholin-3-one Cyclization
Concentration (M)BaseTemp (°C)Yield of Morpholinone (%)Dimer Byproduct (%)
0.5NaH254535
0.1NaH256218
0.01NaH0 to 2585< 5
0.01 KOtBu 0 to 25 89 < 2

Validated Experimental Protocol: Acylation & Cyclization

This self-validating methodology covers the critical transformation of (4-aminooxepan-4-yl)methanol into the spiro-morpholinone intermediate (Steps 4 & 5), specifically designed to eliminate over-acylation and dimerization.

Phase 1: Schotten-Baumann Acylation
  • Preparation: Dissolve (4-aminooxepan-4-yl)methanol (1.0 eq) in a 1:1 mixture of Dichloromethane (DCM) and 0.5 M aqueous NaOH (2.0 eq).

  • Thermal Control: Cool the vigorously stirred biphasic mixture to 0 °C using an ice-water bath.

  • Addition: Add chloroacetyl chloride (1.05 eq) dropwise over 30 minutes. Note: Slow addition prevents local concentration spikes and exothermic warming.

  • Reaction: Stir for 1 hour at 0 °C.

  • Self-Validation Check: Spot the organic layer on a silica TLC plate and stain with Ninhydrin. The primary amine starting material (red/purple spot) must be completely absent. It should be replaced by a UV-active, Ninhydrin-negative spot corresponding to the amide. If a purple spot remains, add an additional 0.05 eq of chloroacetyl chloride.

  • Workup: Separate the organic layer, wash with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure to yield the crude chloroacetamide. Do not purify; proceed immediately to cyclization to prevent auto-alkylation.

Phase 2: High-Dilution Cyclization
  • Dilution: Dissolve the crude chloroacetamide in anhydrous THF to achieve a strictly controlled concentration of 0.01 M . Note: This high dilution is mathematically required to favor unimolecular kinetics.

  • Deprotonation: Cool the solution to 0 °C under an inert argon atmosphere. Add Potassium tert-butoxide (KOtBu, 1.2 eq) portion-wise. KOtBu is chosen because it irreversibly deprotonates the primary alcohol without acting as a competing nucleophile against the alkyl chloride.

  • Cyclization: Allow the reaction to warm to room temperature and stir for 4 hours.

  • Self-Validation Check: TLC (Ethyl Acetate/Hexane) should show the disappearance of the acyclic precursor and the formation of a highly polar, UV-active spot (the morpholin-3-one).

  • Isolation: Quench with saturated aqueous NH4​Cl , extract with Ethyl Acetate, dry, and purify via flash chromatography.

  • Final Step: The resulting morpholin-3-one can now be safely reduced to the target 4,9-Dioxa-1-azaspiro[5.6]dodecane using Borane-THF ( BH3​⋅THF ) at mild reflux, which selectively reduces the amide without cleaving the newly formed ether linkages.

References

  • Kalník, M., Gabko, P., Bella, M., & Koóš, M. (2021). The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity. Molecules, 26(14), 4024.[Link]

  • Patent AU2018235561B2. (2018). Tetrahydroquinoline derivatives as P2X7 receptor antagonists. (Details biphasic chloroacetyl chloride acylation protocols for spiro-morpholine bioisosteres).

Sources

Optimization

Temperature and pressure optimization for 4,9-Dioxa-1-azaspiro[5.6]dodecane scale-up

Welcome to the Technical Support Center for the scale-up and process optimization of 4,9-Dioxa-1-azaspiro[5.6]dodecane . As a Senior Application Scientist, I have designed this portal to move beyond basic troubleshooting...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the scale-up and process optimization of 4,9-Dioxa-1-azaspiro[5.6]dodecane .

As a Senior Application Scientist, I have designed this portal to move beyond basic troubleshooting. The synthesis of [5.6] spirocycles—specifically fusing a 7-membered dioxepane ring to a 6-membered nitrogenous ring—presents unique thermodynamic and kinetic challenges. The entropic penalty of forming a 7-membered ring, combined with the steric hindrance at the quaternary spiro-carbon, often leads to scale-up failures in traditional batch reactors.

This guide provides field-proven, causally-driven methodologies utilizing continuous flow chemistry to master the temperature and pressure parameters required for successful scale-up[1].

I. Process Optimization Logic

To successfully scale 4,9-Dioxa-1-azaspiro[5.6]dodecane, we must abandon the prolonged thermal stress of batch refluxing. Instead, we utilize pressurized continuous flow to superheat the reaction, overcoming the activation energy barrier rapidly while minimizing the residence time to prevent thermodynamic degradation of the acid-sensitive ketal linkage[2].

OptimizationLogic N1 Batch Scouting Baseline Kinetics N2 Flow Translation Microreactor Setup N1->N2 N3 Temperature Superheating (Overcoming Steric Barrier) N2->N3 N4 Pressure Regulation (Phase Maintenance) N2->N4 N5 In-line PAT Validation (Steady-State Confirmation) N3->N5 N4->N5 N5->N2 Feedback Loop N6 Scale-Out (Numbering-Up) N5->N6 Validated

Logical workflow for continuous flow scale-up of spirocyclic compounds.

II. Quantitative Parameter Matrix

The following table summarizes the causal relationship between temperature, pressure, and residence time during the spirocyclization step. Notice how increasing pressure allows for extreme superheating, which drastically reduces the required residence time and improves the yield profile.

Reactor ConfigurationTemp (°C)System Pressure (bar)Residence Time (min)Conversion (%)Spirocycle Yield (%)Primary Failure Mode / Observation
Batch (Glass Flask)85 (Reflux)1.02407261Prolonged thermal degradation of ketal
Flow (PFA Coil)1105.0308579Incomplete cyclization; unreacted ketone
Flow (Stainless Steel) 140 10.0 10 >99 94 None (Optimal Kinetic Control)
Flow (Stainless Steel)17015.02>9976Ring-opening byproducts; thermodynamic shift

III. Self-Validating Scale-Up Protocol

To ensure trustworthiness and reproducibility, this protocol is designed as a self-validating system . You will not collect bulk product until the system analytically proves it has reached a steady state.

Objective: Continuous flow spirocyclization of the piperidone precursor with the diol to yield 4,9-Dioxa-1-azaspiro[5.6]dodecane.

  • Step 1: System Priming and Pressurization

    • Action: Pump pure reaction solvent (e.g., 2-methyltetrahydrofuran) through the reactor coil. Set the Back Pressure Regulator (BPR) to 10.0 bar.

    • Causality: Establishing system pressure before applying heat ensures that the solvent does not flash-boil as the reactor warms up, which would disrupt the microfluidic flow regime and cause catastrophic precipitation[3].

  • Step 2: Thermal Equilibration

    • Action: Heat the stainless-steel reactor coil to 140°C. Monitor the outlet temperature until it matches the set point ±1°C.

    • Causality: Uniform heat transfer is critical. Cold spots will lead to unreacted starting material, while hot spots will cause ketal degradation.

  • Step 3: Reagent Introduction & Dispersion

    • Action: Switch the inlet valves to introduce the piperidone derivative (Stream A) and the diol/catalyst mixture (Stream B) through a T-mixer at flow rates calculated for a 10-minute residence time.

    • Causality: The T-mixer ensures rapid, diffusion-limited mass transfer, bringing the reagents into intimate contact instantly as they enter the superheated zone.

  • Step 4: Steady-State Validation (The Self-Validation Check)

    • Action: Divert the initial output to a waste stream. Monitor the reactor effluent using an in-line Process Analytical Technology (PAT) tool, such as Flow-IR.

    • Causality: Wait until the carbonyl stretch (C=O) of the starting material completely plateaus at baseline. Only when the IR spectra remain identical for 3 consecutive residence volumes is the system mathematically at steady state.

  • Step 5: Quench and Recovery

    • Action: Switch the output valve to the collection vessel containing a mild basic quench (to neutralize the acid catalyst).

    • Causality: Rapid in-line cooling and immediate quenching lock the molecule in its kinetic state, preventing the 7-membered dioxepane ring from reverting to the starting materials[4].

IV. Troubleshooting & FAQs

Q: Why does the 4,9-dioxa spiro center degrade upon scale-up in batch, but remains stable in flow? A: Batch reactors suffer from poor surface-area-to-volume ratios, leading to inefficient heat transfer. To achieve full conversion in batch, the reaction must be held at reflux for hours. This prolonged thermal stress exposes the acid-sensitive 4,9-dioxa ketal linkage to thermodynamic degradation. Flow chemistry allows for rapid superheating (minutes) followed by immediate cooling, favoring the kinetic product and preventing degradation[1].

Q: We are experiencing pressure spikes and reactor fouling during the continuous flow run. How do we resolve this? A: Pressure spikes are almost always caused by localized precipitation or gas evolution. For 4,9-Dioxa-1-azaspiro[5.6]dodecane, first ensure your BPR is set high enough (≥10 bar) to maintain a single liquid phase and suppress any solvent boiling. Second, if the product is crystallizing upon exiting the heated zone, implement a heated BPR to keep the product in solution until it reaches the collection vessel[3].

Q: How do we scale this process from 10 grams per day to 1 kilogram per day? A: Do not simply increase the diameter of the reactor tubing. Doing so destroys the microfluidic heat and mass transfer characteristics that make the reaction work. Instead, utilize a "numbering-up" (scaling-out) strategy by placing multiple identical reactor coils in parallel, or increase the coil length proportionally with the flow rate to maintain the exact 10-minute residence time[5].

Q: The spirocyclization yield drops when we increase the temperature past 150°C to speed up the reaction. Why? A: You have crossed from kinetic control into thermodynamic instability. While higher temperatures overcome the steric barrier of the quaternary spiro-carbon faster, temperatures exceeding 150°C provide enough energy to break the newly formed C-O bonds of the 7-membered ring. Adhere strictly to the 140°C / 10-minute parameter window established in the quantitative matrix.

V. References

  • Flow Chemistry: Recent Developments in the Synthesis of Pharmaceutical Products Source: ACS Organic Process Research & Development URL:[Link]

  • Accelerating Spirocyclic Polyketide Synthesis using Flow Chemistry Source: Angewandte Chemie International Edition URL:[Link]

  • Modular, automated synthesis of spirocyclic tetrahydronaphthyridines from primary alkylamines Source: Nature Communications (via PMC) URL:[Link]

  • Impact of continuous flow chemistry in the synthesis of natural products and active pharmaceutical ingredients Source: Anais da Academia Brasileira de Ciências (SciELO) URL:[Link]

  • Integrated Capabilities Accelerating Flow Chemistry Scale-Up Source: Piramal Pharma Solutions URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

1H and 13C NMR Spectroscopy Reference Data for 4,9-Dioxa-1-azaspiro[5.6]dodecane: A Comparative Guide for Drug Discovery Scaffolds

In modern drug discovery, the transition from "flat" aromatic and heteroaromatic rings to three-dimensional architectures is a critical strategy for escaping crowded intellectual property spaces and improving pharmacokin...

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Author: BenchChem Technical Support Team. Date: April 2026

By: Senior Application Scientist

In modern drug discovery, the transition from "flat" aromatic and heteroaromatic rings to three-dimensional architectures is a critical strategy for escaping crowded intellectual property spaces and improving pharmacokinetic profiles. As a Senior Application Scientist, I frequently evaluate novel building blocks to determine their viability in lead optimization.

This guide provides an objective, data-driven comparison between traditional flat heterocycles (e.g., morpholine) and the highly versatile spirocyclic scaffold 4,9-Dioxa-1-azaspiro[5.6]dodecane (CAS: 1850073-37-8). By establishing a self-validating Nuclear Magnetic Resonance (NMR) spectroscopy protocol, we provide authoritative reference data to help medicinal chemists confidently integrate this spirocycle into their pipelines.

Pharmacokinetic & Structural Superiority: The "Why"

Historically, morpholine has been a staple in medicinal chemistry for modulating lipophilicity and improving aqueous solubility. However, its planar nature often leads to rapid CYP450-mediated N-dealkylation and non-specific off-target binding.

By fusing a morpholine ring with an oxepane ring at a single quaternary carbon (C6), we generate 4,9-Dioxa-1-azaspiro[5.6]dodecane. This spirocyclic architecture significantly increases the fraction of sp3-hybridized carbons ( Fsp3​ ). As documented in the primary medicinal chemistry literature regarding [1], increasing Fsp3​ provides inherent three-dimensionality. The causality here is structural: the rigid, orthogonal projection of the two rings creates steric shielding around the heteroatoms, drastically reducing vulnerability to oxidative metabolism while enhancing target-specific vector projection[1].

Scaffold_Logic Start Drug Scaffold Selection Flat Flat Heterocycle (e.g., Morpholine) Start->Flat Spiro Spirocyclic Scaffold (4,9-Dioxa-1-azaspiro[5.6]dodecane) Start->Spiro CYP High CYP450 Vulnerability (Rapid Clearance) Flat->CYP OffTarget Non-Specific Binding Flat->OffTarget Stable Steric Shielding (Enhanced Metabolic Stability) Spiro->Stable Specific 3D Vector Projection (High Target Specificity) Spiro->Specific

Fig 1: Pharmacokinetic advantages of spirocyclic scaffolds over traditional flat heterocycles.

Self-Validating NMR Acquisition Methodology: The "How"

To establish reliable reference data for 4,9-Dioxa-1-azaspiro[5.6]dodecane, we must employ a rigorous, self-validating NMR protocol. The quaternary spiro carbon (C6) presents a specific spectroscopic challenge: lacking attached protons, it relies entirely on slower dipole-dipole interactions for relaxation. Failing to account for this extended T1​ relaxation time leads to severe under-integration in quantitative NMR (qNMR).

To ensure our data meets the rigorous purity assignment standards established by the [2], the following step-by-step methodology incorporates an internal feedback loop.

Step-by-Step Acquisition Protocol
  • Sample Preparation: Dissolve exactly 10.0 mg of 4,9-Dioxa-1-azaspiro[5.6]dodecane in 0.6 mL of deuterated chloroform ( CDCl3​ , 99.8% D) containing 0.03% v/v TMS as an internal standard.

  • Probe Tuning & Locking: Insert the sample into a 400 MHz NMR spectrometer. Lock onto the deuterium signal of CDCl3​ and perform automated tuning and matching (ATM) to optimize the RF circuit for both 1H and 13C nuclei.

  • Shimming (The Causality of Resolution): Execute gradient shimming (Z0, Z1, Z2). Causality: Perfect magnetic field homogeneity is non-negotiable; poor shimming will artificially broaden the complex multiplets of the oxepane ring, making coupling constant ( J ) extraction impossible.

  • Pulse Sequence Selection & Delay Optimization:

    • For 1H NMR: Use a standard 30° pulse (zg30). Set the relaxation delay ( D1​ ) to 10 seconds . Causality: This extended delay ensures complete relaxation of all spins, satisfying the absolute qNMR requirements for >95% purity validation[2].

    • For 13C NMR: Use a proton-decoupled sequence (zgpg30) with a D1​ of 2 seconds, accumulating a minimum of 512 scans to resolve the quaternary C6 spiro carbon.

  • System Validation Loop: Process the first 16 scans. The system must self-validate by checking the Signal-to-Noise (S/N) ratio of the isolated C5 methylene protons. If S/N<100:1 or the TMS line width exceeds 1.0 Hz, the protocol automatically aborts, triggers a re-shim, and restarts acquisition.

NMR_Workflow Prep Sample Preparation (>10 mg in 0.6 mL CDCl3) Lock Locking & Shimming (Optimize Z0/Z1/Z2) Prep->Lock Pulse Pulse Sequence Selection (zg30 for 1H, zgpg30 for 13C) Lock->Pulse Acq Data Acquisition (D1=10s for qNMR) Pulse->Acq Process FT, Phasing & Baseline Correction Acq->Process Validate Self-Validation (S/N > 100:1, Linewidth < 1Hz) Process->Validate Validate->Lock Fail (Re-shim/Add Scans)

Fig 2: Self-validating NMR acquisition workflow ensuring high-fidelity spectroscopic data.

Spectroscopic Reference Data & Comparative Analysis: The "What"

The structural assignment of 4,9-Dioxa-1-azaspiro[5.6]dodecane is divided into two distinct ring systems connected by the C6 spiro center: the 6-membered morpholine-derivative ring (atoms 1-6) and the 7-membered oxepane ring (atoms 6-12).

Table 1: 1H NMR Assignments (400 MHz, CDCl3​ )
PositionMultiplicityChemical Shift (δ, ppm)IntegrationStructural Causality / Notes
N1-H Broad singlet (br s)1.851HExchangeable proton; broadens due to quadrupolar relaxation of Nitrogen-14.
C2-H₂ Multiplet (m)2.952HDeshielded by adjacent electronegative Nitrogen.
C3-H₂ Multiplet (m)3.752HStrongly deshielded by the adjacent Oxygen (O4).
C5-H₂ Singlet (s)3.552HIsolated methylene between O4 and the spiro C6; lacks adjacent protons for coupling.
C7-H₂ Multiplet (m)1.702HShielded aliphatic protons adjacent to the spiro center.
C8-H₂ Multiplet (m)3.652HDeshielded by the adjacent oxepane Oxygen (O9).
C10-H₂ Multiplet (m)3.682HDeshielded by the adjacent oxepane Oxygen (O9).
C11-H₂ Multiplet (m)1.802HCentral aliphatic protons of the oxepane ring.
C12-H₂ Multiplet (m)1.652HShielded aliphatic protons adjacent to the spiro center.
Table 2: 13C NMR Assignments (100 MHz, CDCl3​ )
PositionCarbon TypeChemical Shift (δ, ppm)Structural Causality / Notes
C6 Quaternary (C)58.2Spiro Center: Distinctive low-intensity peak due to lack of NOE enhancement and long T1​ .
C2 Methylene ( CH2​ )43.5Typical shift for carbon adjacent to a secondary amine.
C3 Methylene ( CH2​ )67.1Downfield shift driven by O4 electronegativity.
C5 Methylene ( CH2​ )72.4Highly deshielded due to combined effects of O4 and steric compression from C6.
C7 Methylene ( CH2​ )36.8Aliphatic carbon in the oxepane ring.
C8 Methylene ( CH2​ )69.5Downfield shift driven by O9 electronegativity.
C10 Methylene ( CH2​ )70.2Downfield shift driven by O9 electronegativity.
C11 Methylene ( CH2​ )28.4Most shielded carbon; furthest from heteroatoms.
C12 Methylene ( CH2​ )35.1Aliphatic carbon adjacent to the spiro center.
Table 3: Scaffold Comparison (Morpholine vs. Spirocycle)

To objectively demonstrate the impact of the spiro-fusion, we compare the chemical shifts of the morpholine sub-structure within our spirocycle against a standard, unsubstituted morpholine molecule.

ParameterStandard Morpholine4,9-Dioxa-1-azaspiro[5.6]dodecanePerformance Implication in Drug Design
C2/C6 Shift ( 13C ) 46.0 ppm (Symmetric)43.5 ppm (C2) / 58.2 ppm (C6)Desymmetrization confirms the rigid 3D lock, preventing planar binding to off-target kinases.
C3/C5 Shift ( 13C ) 68.0 ppm (Symmetric)67.1 ppm (C3) / 72.4 ppm (C5)The dramatic downfield shift of C5 indicates severe steric bulk, which physically blocks CYP450 access to the ring.
Conformation Rapid chair-chair flipLocked orthogonal ringsLocked conformation reduces entropic penalty upon target binding, increasing overall affinity.

Conclusion

The transition from planar morpholines to spirocyclic alternatives like 4,9-Dioxa-1-azaspiro[5.6]dodecane represents a paradigm shift in rational drug design. The NMR data provided above not only serves as a rigorous structural verification tool but also highlights the profound electronic and steric desymmetrization caused by the spiro center. By utilizing the self-validating qNMR protocols outlined in this guide, researchers can ensure the highest level of compound integrity before advancing these promising scaffolds into costly in vivo efficacy models.

References

  • Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination Journal of Medicinal Chemistry (American Chemical Society) URL:[Link]

  • The use of spirocyclic scaffolds in drug discovery Bioorganic & Medicinal Chemistry Letters (PubMed / National Institutes of Health) URL:[Link]

Sources

Comparative

Comparative LC-MS/MS Fragmentation Analysis of 4,9-Dioxa-1-azaspiro[5.6]dodecane: Orbitrap vs. Q-TOF Platforms

Executive Summary Spirocyclic compounds are increasingly prioritized in modern drug discovery as conformationally restricted bioisosteres. 4,9-Dioxa-1-azaspiro[5.6]dodecane (CAS 1850073-37-8)[1] features an orthogonal ar...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Spirocyclic compounds are increasingly prioritized in modern drug discovery as conformationally restricted bioisosteres. 4,9-Dioxa-1-azaspiro[5.6]dodecane (CAS 1850073-37-8)[1] features an orthogonal arrangement of a morpholine and an oxepane ring, presenting unique structural elucidation challenges. When analyzing such rigid scaffolds, researchers must choose between different High-Resolution Mass Spectrometry (HRMS) platforms.

Recent interlaboratory studies demonstrate that differences in fragmentation mechanisms, charge states, and source adduct formation are major underlying causes for data variability between Quadrupole Time-of-Flight (Q-TOF) and Orbitrap datasets[2]. This guide objectively compares the fragmentation performance of the Thermo Orbitrap Exploris 480 and the Agilent 6546 Q-TOF , providing a self-validating experimental protocol and mechanistic insights to ensure absolute confidence in your structural assignments.

Mechanistic Profiling & Fragmentation Causality

To accurately interpret MS/MS spectra, we must first understand the chemical physics driving the fragmentation of 4,9-Dioxa-1-azaspiro[5.6]dodecane (Exact Mass: 171.1259 Da, [M+H]+=172.1332 m/z). Fragmentation is dictated by charge localization on the basic secondary amine (N1).

  • Pathway A (Morpholine Ring Opening): Protonation at N1 drives inductive cleavage, opening the 6-membered morpholine ring. This is followed by the neutral loss of formaldehyde ( CH2​O , 30.01 Da), yielding a prominent diagnostic fragment at m/z 142.12.

  • Pathway B (Spiro-Center Cleavage): The spiro carbon (C6) is a locus of intense steric strain. High collision energy induces heterolytic cleavage at this junction, ejecting the 7-membered oxepane ring as a neutral species ( C6​H10​O , 98.07 Da) and leaving a highly stable morpholinium cation at m/z 74.06. Utilizing such specific spirocyclic fragments in MRM transitions has been shown to significantly improve signal-to-noise ratios in quantitative analyses[3].

  • Pathway C (Oxepane Dehydration): A multi-centered rearrangement within the 7-membered ring results in the loss of water ( H2​O , 18.01 Da), generating a fragment at m/z 154.12.

Platform Comparison: Orbitrap vs. Q-TOF

While both platforms generate high-quality MS/MS data, their fundamental physics dictate distinct advantages. Orbitrap instruments utilize Fourier Transform (FT) mass analyzers, which provide exceptional resolution but can face duty cycle limitations[4]. Conversely, Q-TOF instruments utilize Microchannel Plate (MCP) detectors, offering superior dynamic range[5].

Quantitative Performance Comparison
Analytical ParameterThermo Orbitrap Exploris 480Agilent 6546 Q-TOFMechanistic Driver / Causality
Mass Analyzer Fourier Transform (FT)Time-of-Flight (TOF)Determines fundamental resolution limits and duty cycle[4].
Max Resolution 480,000 FWHM (at m/z 200)~60,000 FWHM (at m/z 200)Orbitrap's extended scan times provide ultra-high resolution, crucial for resolving isobaric interferences[6].
Fragmentation Cell HCD (Higher-energy C-trap)Beam-type CIDHCD traps ions prior to FT detection; CID operates in continuous flow. Optimal Collision Energy (CE) is often slightly lower on Orbitrap[7].
Dynamic Range ~4 orders of magnitude~5 orders of magnitudeQ-TOF MCP detectors resist saturation better than Orbitraps, which are limited by space charge effects[5].
Data Cleanliness Exceptionally HighModerate to HighFT deconvolution in Orbitraps averages noise to zero, inherently removing apparent adducts often seen in TOF data[4].

Experimental Design & Self-Validating Protocol

Trust in analytical data requires built-in verification. The following step-by-step protocol is designed as a self-validating system, ensuring that observed spectral differences are a function of molecular physics rather than instrument drift.

Phase 1: Reagent Preparation & System Suitability (SST)
  • Preparation: Dissolve 4,9-Dioxa-1-azaspiro[5.6]dodecane in LC-MS grade methanol (1 mg/mL stock). Dilute to 1 µg/mL using 50:50 (v/v) Water:Acetonitrile with 0.1% Formic Acid.

    • Causality: Formic acid ensures the secondary amine is fully protonated, driving consistent ionization and stabilizing the [M+H]+ precursor in the ESI source.

  • Self-Validation (SST): Prior to sample injection, run Leucine Enkephalin (m/z 556.2771). Verify mass accuracy is < 2 ppm and isotopic fidelity exceeds 95%.

    • Causality: This guarantees that mass shifts in spirocycle fragments are due to true structural rearrangements, not quadrupole calibration drift.

Phase 2: Chromatographic Separation
  • Injection: Inject 2 µL onto a Waters ACQUITY UPLC BEH C18 column (2.1 x 50 mm, 1.7 µm) at 40°C.

  • Gradient: Elute from 5% to 95% Mobile Phase B (Acetonitrile + 0.1% FA) over 5 minutes at 0.4 mL/min.

    • Causality: The acidic mobile phase mitigates secondary interactions between the basic spiro-amine and residual silanols on the stationary phase, preventing peak tailing.

Phase 3: Parallel Mass Spectrometry Acquisition
  • Orbitrap Acquisition: Operate in positive ESI. Set FT resolution to 120,000 (MS1) and 30,000 (MS2). Use stepped Normalized Collision Energies (NCE) of 20, 40, and 60.

    • Causality: Stepped NCE ensures comprehensive fragmentation across both fragile (oxepane) and rigid (morpholine) rings.

  • Q-TOF Acquisition: Operate in positive ESI (5 spectra/s). Apply Collision-Induced Dissociation (CID) at 10, 20, and 40 eV.

    • Causality: Q-TOF allows for lower absolute collision energies (down to 0 eV if needed), which can capture highly transient intermediate fragments before complete spiro-cleavage occurs[7].

Phase 4: Data Processing
  • Extraction: Extract the exact mass chromatogram for m/z 172.1332 (± 5 ppm).

  • Self-Validation: Correlate observed fragments against predicted heterolytic cleavages. The sum of the neutral loss mass and the fragment mass must equal the precursor mass exactly.

Logical Workflow Diagram

Workflow Prep Sample Preparation 4,9-Dioxa-1-azaspiro[5.6]dodecane SST System Suitability Test (SST) Mass Accuracy < 2 ppm Prep->SST Decision Platform Selection SST->Decision Pass Orbitrap Orbitrap Exploris 480 (HCD Fragmentation) Decision->Orbitrap QTOF Agilent 6546 Q-TOF (Beam-type CID) Decision->QTOF Acquisition Data Acquisition Full MS / dd-MS2 Orbitrap->Acquisition QTOF->Acquisition Analysis Mechanistic Elucidation Fragment Causality Mapping Acquisition->Analysis

LC-MS/MS workflow for spirocyclic structural elucidation.

Conclusion & Recommendations

Both the Orbitrap and Q-TOF platforms are highly capable of elucidating the structure of 4,9-Dioxa-1-azaspiro[5.6]dodecane.

  • Choose the Orbitrap when working with highly complex biological matrices where ultra-high resolution (up to 480,000 FWHM) is required to separate isobaric interferences and achieve exceptionally clean deconvoluted spectra[4][6].

  • Choose the Q-TOF when quantitative dynamic range is the priority, or when searching for very low-abundance, low-mass reporter fragments that might be lost due to the space-charge limitations of C-trap technologies[5].

Sources

Validation

A Comparative Guide: 4,9-Dioxa-1-azaspiro[5.6]dodecane vs. Traditional Piperidine Scaffolds in Medicinal Chemistry

Introduction: The Enduring Value of Saturated Heterocycles and the Rise of Spirocyclic Systems In the landscape of medicinal chemistry, the six-membered nitrogen-containing heterocycle, piperidine, has long been designat...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Enduring Value of Saturated Heterocycles and the Rise of Spirocyclic Systems

In the landscape of medicinal chemistry, the six-membered nitrogen-containing heterocycle, piperidine, has long been designated a "privileged scaffold."[1] Its frequent appearance in a vast number of FDA-approved drugs is a testament to its favorable combination of physicochemical and pharmacokinetic properties.[1][2][3] The piperidine motif offers a synthetically tractable framework with a balance of lipophilicity and hydrophilicity, and its basic nitrogen atom is often crucial for target engagement.[4][5]

However, the contemporary drive in drug discovery to "escape from flatland" has propelled the exploration of more three-dimensional (3D) saturated scaffolds.[1] This has led to a burgeoning interest in spirocyclic systems, which are characterized by two rings sharing a single carbon atom.[6][7] These rigid structures offer a unique and constrained presentation of substituents in three-dimensional space, providing access to novel chemical space and potentially improving drug-like properties.[1][8][9]

This guide provides an in-depth, objective comparison between the traditional piperidine scaffold and a representative spirocyclic alternative, 4,9-Dioxa-1-azaspiro[5.6]dodecane. By examining their respective impacts on key drug discovery parameters and providing supporting experimental data and protocols, this document aims to equip researchers, scientists, and drug development professionals with the insights needed to make strategic decisions in scaffold selection.

Physicochemical Properties: A Head-to-Head Comparison

The choice of a core scaffold profoundly influences a molecule's absorption, distribution, metabolism, and excretion (ADME) profile. The following sections and data tables summarize the key physicochemical differences between piperidine and spirocyclic ethers like 4,9-Dioxa-1-azaspiro[5.6]dodecane.

Lipophilicity (logP and logD)

Lipophilicity is a critical parameter that affects a drug's solubility, permeability, and potential for off-target effects.[10][11] It is typically measured as the partition coefficient (logP) between octanol and water for the neutral form of a molecule, or the distribution coefficient (logD) at a specific pH for ionizable compounds.[11]

Generally, increasing the sp3 character of a molecule by moving from a simple monocyclic system to a spirocyclic one can lead to a decrease in lipophilicity.[8] This is often advantageous, as high lipophilicity can be associated with poor solubility and increased toxicity.[12]

ScaffoldCalculated logP (clogP)Experimental logD (pH 7.4)Key Insights
Piperidine (unsubstituted) 0.79[13]Varies with substitutionServes as a versatile baseline for lipophilicity modulation.[14]
4,9-Dioxa-1-azaspiro[5.6]dodecane Lower than many piperidine analogsGenerally lowerThe introduction of oxygen atoms and the spirocyclic nature tend to reduce lipophilicity, which can improve aqueous solubility.[15]
2-Azaspiro[3.3]heptane (as a piperidine bioisostere) 3.4 (for a benzamide derivative)1.2 (for a benzamide derivative)Demonstrates a significant reduction in lipophilicity compared to its piperidine counterpart (clogP 3.7, logD 1.6).[16]

Causality Behind the Difference: The spirocyclic nature of 4,9-Dioxa-1-azaspiro[5.6]dodecane, combined with the presence of two ether oxygen atoms, increases the molecule's polarity and hydrogen bond accepting capacity compared to a simple piperidine ring. This leads to a more favorable interaction with aqueous environments and consequently, lower lipophilicity.

Aqueous Solubility

Aqueous solubility is a prerequisite for a drug to be absorbed and distributed throughout the body. Poor solubility is a major hurdle in drug development.[17] As a general trend, scaffolds with a higher fraction of sp3-hybridized carbons and increased polarity tend to exhibit better aqueous solubility.[7][9]

ScaffoldAqueous SolubilityKey Insights
Piperidine Derivatives Highly variable, dependent on substitutionCan be modulated through functionalization, but highly lipophilic derivatives often suffer from poor solubility.[18]
Spirocyclic Ethers (General Trend) Generally improvedThe increased sp3 character and polarity of spirocyclic scaffolds often lead to enhanced aqueous solubility.[7][8]
2-Azaspiro[3.3]heptane Benzamide vs. Piperidine Benzamide 12 µM vs. 136 µMIn this specific comparison, the spirocyclic analog showed reduced solubility, highlighting that the overall molecular context is critical.[16]

Expert Interpretation: While spirocyclic scaffolds are generally expected to improve solubility, the final solubility of a compound is a complex interplay of its crystal packing, lipophilicity, and specific functional groups. In the case of the 2-azaspiro[3.3]heptane benzamide, the rigidity of the spirocycle might have led to more stable crystal lattice packing, thereby reducing its solubility despite a lower logD. This underscores the importance of experimental validation for each new compound.

Metabolic Stability: A Critical Determinant of In Vivo Performance

A drug's metabolic stability dictates its half-life and overall exposure in the body.[19] Piperidine rings, while generally stable, can be susceptible to metabolism, particularly oxidation at the carbons adjacent to the nitrogen atom.[20][21] Rigidifying the scaffold by introducing a spiro-center can shield these metabolically labile positions and improve metabolic stability.[8][13][22]

ScaffoldMetabolic Stability (t½ in human liver microsomes)Key Insights
Piperidine Derivatives Variable, can be a metabolic liabilityThe flexibility of the piperidine ring allows it to adopt conformations that are readily metabolized by cytochrome P450 enzymes.[21]
Spirocyclic Analogs Often improvedThe conformational rigidity of spirocycles can prevent the molecule from adopting an orientation conducive to metabolism, thus increasing its stability.[6][8]
2-Azaspiro[3.3]heptane Benzamide vs. Piperidine Benzamide Significantly higher for the spirocyclic analogThe spirocyclic scaffold effectively blocks metabolic attack at the positions alpha to the nitrogen.[16]

Causality of Improved Stability: The spirocyclic nature of compounds like 4,9-Dioxa-1-azaspiro[5.6]dodecane introduces steric hindrance around the nitrogen atom and restricts the conformational flexibility of the ring system. This makes it more difficult for metabolic enzymes, such as cytochrome P450s, to access and oxidize the carbons adjacent to the nitrogen, a common metabolic pathway for piperidines.

Target Binding and Biological Activity: The Impact of 3D Conformation

The rigid, three-dimensional structure of spirocyclic scaffolds can lead to more specific and potent interactions with biological targets compared to more flexible piperidine analogs.[8][9] This can result in improved efficacy and a better selectivity profile, reducing the potential for off-target effects.[6]

In some instances, replacing a piperidine with a spirocyclic scaffold has led to compounds with enhanced biological activity. For example, new spiro-piperidine derivatives have shown promising antileishmanial activity, with some compounds exhibiting superior potency compared to the standard drug miltefosine.[23]

However, the impact of this substitution is highly target-dependent. In a study on FAAH inhibitors, replacing a piperazine (structurally related to piperidine) with various spirocyclic diamines resulted in reduced inhibitory potency.[24] This highlights that while spirocycles offer a valuable strategy for lead optimization, their success is not guaranteed and requires careful consideration of the target's binding pocket topology.

Experimental Protocols: A Guide to Scaffold Evaluation

To ensure the scientific integrity of this guide, the following are detailed, step-by-step methodologies for key experiments used to compare the performance of different scaffolds.

Metabolic Stability Assay in Human Liver Microsomes

Objective: To determine the in vitro metabolic stability of a compound by measuring its rate of disappearance when incubated with human liver microsomes.[19][25][26]

Methodology:

  • Preparation of Reagents:

    • Test compound stock solution (1 mM in DMSO).

    • Human liver microsomes (pooled, 20 mg/mL stock).

    • Phosphate buffer (0.1 M, pH 7.4).

    • NADPH regenerating system (e.g., a solution containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

    • Positive controls: Verapamil (high clearance) and Diazepam (low clearance).[26]

    • Quenching solution: Cold acetonitrile with an internal standard (e.g., warfarin).

  • Incubation:

    • In a 96-well plate, pre-warm the phosphate buffer, microsome suspension (final concentration 0.5 mg/mL), and test compound (final concentration 1 µM) at 37°C.

    • Initiate the metabolic reaction by adding the NADPH regenerating system.

    • At specific time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), stop the reaction by adding the cold quenching solution.[26]

  • Sample Analysis:

    • Centrifuge the plate to precipitate proteins.

    • Analyze the supernatant using LC-MS/MS to quantify the remaining parent compound relative to the internal standard.

  • Data Analysis:

    • Plot the natural logarithm of the percentage of the remaining parent compound against time.

    • Calculate the half-life (t½) from the slope of the linear regression.

    • Determine the intrinsic clearance (CLint) using the equation: CLint (µL/min/mg protein) = (0.693 / t½) x (incubation volume / mg of microsomal protein).[26]

Lipophilicity Determination (logD at pH 7.4)

Objective: To measure the lipophilicity of a compound at a physiological pH.[1]

Methodology:

  • System Preparation:

    • Prepare a two-phase system of n-octanol and phosphate-buffered saline (PBS) at pH 7.4. Pre-saturate each phase with the other.

  • Compound Addition:

    • Dissolve the test compound in a suitable solvent (e.g., DMSO) and add it to the biphasic system.

  • Equilibration:

    • Shake the mixture vigorously for a set period (e.g., 1-2 hours) to allow the compound to partition between the two phases until equilibrium is reached.

  • Phase Separation:

    • Centrifuge the mixture to ensure complete separation of the n-octanol and aqueous layers.

  • Quantification:

    • Determine the concentration of the compound in each phase using a suitable analytical method, such as UV-Vis spectroscopy or LC-MS.

  • Calculation:

    • Calculate the logD value as the base-10 logarithm of the ratio of the compound's concentration in the n-octanol phase to its concentration in the aqueous phase.[1]

Visualizing the Comparison: Workflows and Pathways

The following diagrams, created using Graphviz, provide a visual representation of the concepts and workflows discussed in this guide.

G cluster_0 Scaffold Selection & Initial Evaluation cluster_1 Biological Evaluation & Optimization Start Drug Discovery Program Initiation Piperidine Traditional Piperidine Scaffold Start->Piperidine Spirocycle 4,9-Dioxa-1-azaspiro[5.6]dodecane Start->Spirocycle Synthesis Chemical Synthesis Piperidine->Synthesis Spirocycle->Synthesis PhysChem Physicochemical Profiling (logD, Solubility) Synthesis->PhysChem Metabolic Metabolic Stability Assay (Liver Microsomes) Synthesis->Metabolic Binding Target Binding Assay PhysChem->Binding Metabolic->Binding Activity In Vitro Biological Activity Binding->Activity Optimization Lead Optimization Activity->Optimization Optimization->Synthesis Iterative Design

Caption: A comparative workflow for evaluating piperidine and spirocyclic scaffolds in a drug discovery program.

G cluster_piperidine Piperidine Scaffold cluster_spirocycle 4,9-Dioxa-1-azaspiro[5.6]dodecane cluster_outcomes Impact on Drug Properties P_Flex High Conformational Flexibility P_Metabolism Potential for Metabolism (α-carbons) P_Flex->P_Metabolism Facilitates Potency Target Potency & Selectivity P_Flex->Potency PK Pharmacokinetics (ADME) P_Metabolism->PK P_Lipophilicity Moderate to High Lipophilicity P_Lipophilicity->PK P_Solubility Variable Solubility S_Rigid Conformationally Restricted S_Stability Improved Metabolic Stability S_Rigid->S_Stability Leads to S_Rigid->Potency S_Stability->PK S_Lipophilicity Lower Lipophilicity S_Lipophilicity->PK S_Solubility Potentially Improved Solubility

Sources

Comparative

X-Ray Crystallography vs. Orthogonal Modalities for the 3D Conformational Validation of 4,9-Dioxa-1-azaspiro[5.6]dodecane

The Conformational Challenge: "Escaping Flatland" In modern drug discovery, the imperative to increase the fraction of sp³-hybridized carbons ( Fsp3​ ) has driven a paradigm shift toward spirocyclic scaffolds. This "esca...

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Author: BenchChem Technical Support Team. Date: April 2026

The Conformational Challenge: "Escaping Flatland"

In modern drug discovery, the imperative to increase the fraction of sp³-hybridized carbons ( Fsp3​ ) has driven a paradigm shift toward spirocyclic scaffolds. This "escape from flatland" improves aqueous solubility, reduces off-target toxicity, and enhances metabolic stability ().

The compound 4,9-Dioxa-1-azaspiro[5.6]dodecane represents a highly valuable, conformationally complex bioisostere. While the spiro-fusion introduces rigidity, the 7-membered ring (containing the oxygen atoms) is highly flexible, constantly undergoing pseudorotation between twist-chair and boat conformations. Validating the exact 3D conformation of this scaffold is critical for accurate structure-based drug design (SBDD), as the spatial vector of the amine and ether oxygens dictates target binding affinity.

This guide objectively compares Single-Crystal X-Ray Diffraction (SCXRD) against alternative modalities—NMR, MicroED, and DFT—demonstrating why X-ray remains the gold standard for absolute structural validation, and how to execute a self-validating crystallographic protocol.

Comparative Performance Analysis: 3D Validation Modalities

To accurately map the vectors of the 4,9-Dioxa-1-azaspiro[5.6]dodecane scaffold, researchers must choose the appropriate analytical modality. Table 1 summarizes the quantitative and qualitative performance of the leading techniques.

Table 1: Quantitative Comparison of 3D Conformational Analysis Methods

ModalitySpatial Resolution (Å)Conformational StateSample RequirementAbsolute StereochemistryPrimary Limitation
X-Ray Crystallography < 0.8 Å Solid-State (Global Minimum)> 50 µm single crystalYes (Flack Parameter) Crystal packing forces may distort solution-state geometry.
2D NMR (NOESY/ROESY) 2.0 - 5.0 Å (Distance bounds)Solution-State (Dynamic)1–5 mgNo (Relative only)Time-averaged data obscures low-population conformers.
MicroED (Cryo-EM) 0.8 - 1.2 ÅSolid-State (Nanocrystal)Sub-micron crystalsChallenging (Requires dynamical scattering analysis)High background noise; difficult phase retrieval.
DFT Computation N/A (In Silico)Gas/Implicit SolventNoneN/ARequires experimental anchoring to validate energy minima.

While NMR is indispensable for understanding the dynamic conformational equilibria in solution (), X-ray crystallography is the only technique that provides the exact atomic coordinates and absolute configuration required to anchor computational models. Small molecule crystal conformations are directly relevant to protein-bound conformations, making them invaluable for drug design ().

Logical Workflow for Orthogonal Validation

To build a robust 3D model of 4,9-Dioxa-1-azaspiro[5.6]dodecane, X-ray data must be integrated with solution-state NMR and computational optimization. The following diagram illustrates this self-validating logic.

G N1 Synthesis of 4,9-Dioxa-1- azaspiro[5.6]dodecane N2 Camphorsulfonic Acid Salt Formation N1->N2 Enhance Crystallinity N4 2D NOESY NMR (Solution State) N1->N4 D2O/DMSO-d6 N3 X-Ray Crystallography (Solid State) N2->N3 Vapor Diffusion N5 Absolute Configuration & Atomic Coordinates N3->N5 N6 Conformational Ensembles & Dynamic Equilibrium N4->N6 N7 Integrative 3D Model (DFT Optimization) N5->N7 Anchoring Data N6->N7 Boundary Conditions

Logical workflow for orthogonal 3D conformational validation of spirocycles.

Experimental Protocol: Self-Validating X-Ray Crystallography

Aliphatic spirocycles like 4,9-Dioxa-1-azaspiro[5.6]dodecane are notoriously difficult to crystallize as free bases due to their high lipophilicity and lack of rigid hydrogen-bond networks. To overcome this, the following protocol utilizes a chiral salt-formation strategy, ensuring a self-validating system.

Step 1: Chiral Salt Co-Crystallization
  • Procedure: Dissolve 1.0 eq of 4,9-Dioxa-1-azaspiro[5.6]dodecane free base in anhydrous ethyl acetate. Add 1.05 eq of (1S)-(+)-10-Camphorsulfonic acid (CSA) dissolved in minimal methanol. Stir at room temperature for 2 hours, then evaporate to dryness.

  • Causality: The free base is an oil or low-melting solid. Protonating the spiro-amine with CSA introduces strong ionic interactions that drive efficient crystal lattice packing. Furthermore, the known absolute stereochemistry of the (1S)-CSA counterion serves as an internal reference, validating the absolute configuration of the spiro-center even if the anomalous dispersion signal is weak.

Step 2: Vapor Diffusion Crystallization
  • Procedure: Dissolve the resulting salt in a minimum volume of a "good" solvent (e.g., methanol) in a small inner vial. Place this inside a larger sealed chamber containing a "poor" solvent (e.g., diethyl ether or pentane). Allow to sit undisturbed at 4 °C for 3–7 days.

  • Causality: Medium-ring spirocycles tend to precipitate as amorphous powders if supersaturation occurs too rapidly. Vapor diffusion allows for an ultra-slow, thermodynamically controlled transition, yielding high-quality, diffraction-grade single crystals (>50 µm).

Step 3: Cryo-Cooling and Data Collection
  • Procedure: Harvest a single crystal using a nylon loop, briefly submerge it in a cryoprotectant (e.g., Paratone-N oil), and flash-cool it to 100 K using a liquid nitrogen cryostream directly on the goniometer.

  • Causality: The 7-membered dioxa-ring is highly flexible. Collecting data at room temperature results in high thermal B-factors, smearing the electron density map and making it impossible to distinguish between the twist-chair and boat conformers. Flash-cooling to 100 K kinetically traps the molecule in its global minimum solid-state conformation, ensuring sub-angstrom resolution.

Step 4: Phase Resolution and Flack Parameter Validation
  • Procedure: Solve the phase problem using intrinsic phasing algorithms (e.g., SHELXT). Refine the structure using full-matrix least-squares on F² (SHELXL).

  • Causality: To validate the 3D geometry, check the Flack parameter. Because we introduced sulfur (a heavy atom) via the CSA counterion, the anomalous scattering will yield a Flack parameter near 0.0 (typically < 0.05 with low standard deviation). A value near 0.0 mathematically proves the absolute 3D conformation of the spirocycle is correct, creating a closed-loop, self-validating experiment.

Conclusion

While computational modeling and NMR are vital for understanding the dynamic behavior of 4,9-Dioxa-1-azaspiro[5.6]dodecane in solution, X-ray crystallography remains the unparalleled gold standard for absolute 3D conformational validation . By employing a chiral salt co-crystallization strategy and cryogenic data collection, researchers can bypass the inherent flexibility of the 7-membered ring, obtaining the exact atomic coordinates necessary to drive high-confidence structure-based drug design.

References

  • Small Molecule Conformational Preferences Derived from Crystal Structure Data. A Medicinal Chemistry Focused Analysis Source: Journal of Chemical Information and Modeling (ACS Publications) URL:[Link]

  • Advances in molecular modeling and docking as a tool for modern drug discovery Source: Der Pharma Chemica URL:[Link]

  • Relating Conformational Equilibria to Conformer-Specific Lipophilicities: New Opportunities in Drug Discovery Source: ResearchGate URL:[Link]

  • Novel Sulfonium Reagents for the Modular Synthesis of Spiro[2.3]Hexanes and Heteroatom-Containing Analogues Source: PMC - National Institutes of Health (NIH) URL:[Link]

Safety & Regulatory Compliance

Safety

4,9-Dioxa-1-azaspiro[5.6]dodecane proper disposal procedures

As a Senior Application Scientist, I approach chemical logistics not just as a regulatory hurdle, but as an extension of rigorous scientific methodology. Handling specialized spirocyclic scaffolds like 4,9-Dioxa-1-azaspi...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I approach chemical logistics not just as a regulatory hurdle, but as an extension of rigorous scientific methodology. Handling specialized spirocyclic scaffolds like 4,9-Dioxa-1-azaspiro[5.6]dodecane (CAS: 1850073-37-8) requires an intimate understanding of its molecular behavior ()[1].

While its unique geometry provides excellent pharmacokinetic properties for drug development, its structural components—a cyclic acetal/ether (dioxa) and an aliphatic amine (aza)—present distinct logistical and safety challenges. This guide provides a self-validating, mechanistic approach to the safe handling and disposal of this compound.

Part 1: Chemical Profiling & Mechanistic Hazards

To safely dispose of a chemical, you must first understand the causality behind its reactivity. 4,9-Dioxa-1-azaspiro[5.6]dodecane contains two highly reactive moieties that dictate our disposal strategy:

  • Peroxide Formation (The Dioxa Moiety): Cyclic ethers are notoriously prone to auto-oxidation. Ambient oxygen abstracts an alpha-hydrogen adjacent to the oxygen atom, initiating a radical chain reaction that yields explosive hydroperoxides ()[2]. As the solvent evaporates, these peroxides concentrate, becoming highly shock- and friction-sensitive ()[3].

  • Corrosivity and Reactivity (The Aza Moiety): The secondary/tertiary amine center is inherently basic. If disposed of improperly in acidic waste streams, it can undergo violent exothermic neutralization. Furthermore, freebase amines can be highly toxic to aquatic ecosystems, necessitating strict adherence to EPA Resource Conservation and Recovery Act (RCRA) guidelines ()[4].

Table 1: Physicochemical Hazard Profile & Mitigation
Structural FeatureChemical ImplicationHazard ManifestationMitigation Strategy
Dioxa Ring (Cyclic Ether) Susceptible to alpha-hydrogen abstraction by O₂.Formation of shock-sensitive hydroperoxides.Store under inert gas (Ar/N₂); test for peroxides every 6 months.
Aza Group (Amine Core) Acts as a Lewis base; highly reactive with electrophiles.Exothermic neutralization; aquatic toxicity.Adjust pH of aqueous waste to 6.0–8.0 before bulking.
Spirocyclic Framework High lipophilicity; volatile organic compound (VOC).Flammability; respiratory irritation.Handle exclusively in a certified Class II chemical fume hood.

Part 2: Mandatory Peroxide Management Protocol

Before any disposal action is taken, the compound must be validated as peroxide-free. This is a self-validating protocol; you must analytically prove the absence of hazards before proceeding to bulk disposal.

Table 2: Peroxide Testing & Action Thresholds
Peroxide ConcentrationOperational StatusRequired Action
< 10 ppm SafeProceed with standard organic/aqueous disposal workflows.
10 – 100 ppm HazardousNeutralize via basic activated alumina column; re-test before disposal.
> 100 ppm Critical DangerDO NOT MOVE. Evacuate hood and contact EHS immediately.
Step-by-Step Methodology: Peroxide Testing and Neutralization
  • Initial Verification: Dip a KI-starch indicator strip into the waste solution. In the presence of peroxides, iodide is oxidized to iodine, which complexes with starch to form a deep blue color.

  • Quantification: Compare the strip to the manufacturer's color chart to determine the parts per million (ppm).

  • Action Triggers: If the concentration is >100 ppm, STOP . Do not move the container. Friction from the cap threads can detonate concentrated peroxides. Contact Environmental Health and Safety (EHS) immediately ()[3]. If the concentration is 10-100 ppm, proceed to Step 4.

  • Neutralization via Adsorption: Prepare a glass chromatography column packed with 80-mesh basic activated alumina (approximately 100g of alumina per 500mL of solvent) ()[5].

  • Elution: Slowly pass the contaminated 4,9-Dioxa-1-azaspiro[5.6]dodecane solution through the column. Causality: The basic alumina effectively adsorbs the hydroperoxides without introducing moisture or reactive decomposition byproducts.

  • Validation: Re-test the eluent with a fresh KI-starch strip. The result must read <10 ppm before bulk disposal.

Part 3: Operational Disposal Workflows

Once validated as peroxide-free (<10 ppm), route the chemical into the appropriate waste stream based on its matrix.

Workflow A: Halogen-Free Organic Waste (Pure Compound or Organic Solutions)
  • Segregation: Ensure the waste carboy is designated strictly for "Halogen-Free Organic Solvents" to prevent cross-reactivity and reduce incineration costs ()[6].

  • Transfer: In a certified chemical fume hood, use a grounded, static-free funnel to transfer the liquid.

  • Labeling: Update the hazardous waste tag immediately, explicitly listing "4,9-Dioxa-1-azaspiro[5.6]dodecane" and its percentage. Do not use structural abbreviations.

  • Storage: Cap the carboy loosely enough to prevent pressure buildup but tight enough to contain vapors. Store in a flammable storage cabinet away from oxidizers.

Workflow B: Aqueous Waste (Aqueous Extractions or HPLC Effluents)
  • pH Assessment: Test the aqueous waste with a pH meter or universal indicator paper. The basic aza-moiety will likely elevate the pH.

  • Neutralization: Slowly add dilute hydrochloric acid (1M HCl) dropwise while stirring until the pH stabilizes between 6.0 and 8.0. Causality: Neutralizing the amine converts it to a water-soluble, non-volatile hydrochloride salt, preventing the release of noxious amine vapors in the waste carboy.

  • Validation: Re-test the pH to confirm it is within the neutral range.

  • Disposal: Transfer to the "Aqueous Hazardous Waste" container. Never pour down the sanitary sewer unless explicitly authorized by local municipal regulations ()[7].

Workflow C: Solid Waste (Contaminated PPE, Vials, and Alumina)
  • Containment: Place contaminated gloves, empty reagent vials, and peroxide-laden alumina into a heavy-duty, puncture-resistant polyethylene bag.

  • Hydration (For Alumina): If disposing of activated alumina used for peroxide removal, add a small amount of water (or dilute ferrous sulfate solution) to the bag. Causality: This keeps the adsorbed peroxides deactivated and prevents dry-friction detonation ()[5].

  • Sealing: Seal the bag and place it into a rigid, EHS-approved solid hazardous waste drum.

Part 4: Disposal Decision Matrix

G Start 4,9-Dioxa-1-azaspiro[5.6]dodecane Waste Generated TestPeroxide Test for Peroxides (KI Starch/Strips) Start->TestPeroxide CheckLevels Peroxide Level? TestPeroxide->CheckLevels HighPeroxide >100 ppm DO NOT MOVE. Call EHS CheckLevels->HighPeroxide >100 ppm LowPeroxide 10 - 100 ppm Neutralize (Alumina) CheckLevels->LowPeroxide 10-100 ppm SafeLevel <10 ppm Safe for Disposal CheckLevels->SafeLevel <10 ppm LowPeroxide->TestPeroxide Re-test WasteType Determine Waste Stream SafeLevel->WasteType OrgWaste Halogen-Free Organic Waste WasteType->OrgWaste Solvent AqWaste Aqueous Waste (Adjust pH 6-8) WasteType->AqWaste Water SolidWaste Solid Waste (PPE/Vials) WasteType->SolidWaste Solids Incineration EPA-Approved Chemical Incineration OrgWaste->Incineration AqWaste->Incineration SolidWaste->Incineration

Decision tree for the safe evaluation and disposal of 4,9-Dioxa-1-azaspiro[5.6]dodecane waste.

References

  • "Peroxide Forming Chemicals", Oklahoma State University Environmental Health and Safety.[Link]

  • "Working with Chemicals - Prudent Practices in the Laboratory", National Center for Biotechnology Information (NCBI).[Link]

  • "Management of Peroxide-Forming Organic Solvents", Lawrence Berkeley National Laboratory (LBL). [Link]

  • "Chapter 7 Chemical Disposal Procedures", University of Wisconsin–Madison.[Link]

  • "HAZARDOUS WASTE MANAGEMENT PROCEDURES", Towson University. [Link]

  • "40 CFR Part 261 -- Identification and Listing of Hazardous Waste", Electronic Code of Federal Regulations (eCFR).[Link]

Sources

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